4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine

Core Science & Biosynthesis

Halogenated Pyridine Herbicides: SAR, Synthesis, and Receptor Selectivity

Content Type: Technical Guide / Whitepaper Audience: Agrochemical Discovery Scientists & Process Chemists

Executive Summary

Halogenated pyridine derivatives represent a cornerstone of modern auxinic herbicide chemistry. While early generations (e.g., clopyralid, picloram) relied on high persistence and general auxin mimicry, the latest generation—specifically the arylpicolinates (e.g., halauxifen-methyl)—has revolutionized the field through distinct receptor selectivity.

This guide details the transition from broad-spectrum TIR1 binders to AFB5-selective ligands. It provides actionable protocols for the synthesis of fluorinated pyridine scaffolds via the Halex reaction and validates their activity using Surface Plasmon Resonance (SPR) assays, offering a self-validating workflow for discovering next-generation herbicides.

Structure-Activity Relationships (SAR): The Halogen Shift

The efficacy of pyridine herbicides hinges on the bioisosteric replacement of hydrogen with halogens (Cl, F). These substitutions modulate pKa, lipophilicity (

), and metabolic stability.

The Evolution of the Scaffold

The class is divided into two distinct families based on the substitution pattern at the 6-position of the pyridine ring.

Feature	Pyridine Carboxylic Acids	Arylpicolinates
Representative Molecule	Clopyralid (3,6-dichloro-2-pyridinecarboxylic acid)	Halauxifen-methyl (Arylex™ active)
Key Halogenation	Chlorine at C-3, C-6	Fluorine at C-5; Aryl group at C-6
Primary Target	TIR1 / AFB1-3	AFB5 (Auxin F-Box protein 5)
Phytotoxicity	High persistence; mimics IAA broadly.	Rapid activity at low grams/ha; specific to AFB5.
Metabolic Fate	Highly stable (soil > 40 days).	Rapid hydrolysis to active acid; low persistence.

The Fluorine Effect

In modern discovery, fluorine is preferred over chlorine at specific positions (e.g., C-5 in halauxifen) due to the C-F bond strength (485 kJ/mol) .

• Metabolic Blockade: Fluorine blocks oxidative metabolism at the ring, extending the half-life in planta just enough to reach the target site.

• Lipophilicity: Fluorine increases

  moderately without the steric bulk of chlorine, facilitating transport across the cuticle.

Molecular Mode of Action: The AFB5 Shift

Unlike 2,4-D or clopyralid, which bind broadly to the TIR1 receptor, arylpicolinates show a distinct preference for the AFB5 co-receptor. This selectivity is crucial for overcoming resistance developed against classical auxins.

Signaling Pathway Visualization

The herbicide acts as a "molecular glue," stabilizing the interaction between the F-box protein (TIR1/AFB) and the Aux/IAA repressor.

Caption: The auxin signaling cascade.[1][2][3] Arylpicolinates preferentially initiate this pathway via the AFB5 variant, bypassing mutations in TIR1 that confer resistance to 2,4-D.

Synthetic Protocols: Constructing the Arylpicolinate

The synthesis of halauxifen-methyl exemplifies the modern "convergent" approach, utilizing a Halex reaction to fluorinate the pyridine core, followed by a Suzuki-Miyaura coupling .

Synthesis Workflow

Caption: Convergent synthesis of Halauxifen-methyl. The key diversity point is the Suzuki coupling, allowing modular variation of the aryl tail.

Detailed Protocol: Suzuki-Miyaura Coupling

Rationale: This step constructs the biaryl core essential for AFB5 binding.

Reagents:

• 4-amino-3,6-dichloropyridine-2-carboxylic acid methyl ester (Electrophile)

• (4-chloro-2-fluoro-3-methoxyphenyl)boronic acid (Nucleophile)

• Pd(OAc)₂ / PPh₃ (Catalyst system)

• K₂CO₃ (Base)

• DME/H₂O (Solvent)

Procedure:

• Inerting: Charge a 3-neck flask with the pyridine electrophile (1.0 eq) and boronic acid (1.1 eq). Evacuate and backfill with

  (3x).

• Solvation: Add degassed DME and water (3:1 ratio).

• Catalyst Addition: Add Pd(OAc)₂ (5 mol%) and PPh₃ (10 mol%). Add K₂CO₃ (2.5 eq).

• Reaction: Heat to reflux (85°C) for 4–6 hours. Monitor by HPLC for disappearance of the pyridine starting material.

• Workup: Cool to RT. Filter through Celite to remove Pd black. Partition between EtOAc and water. Wash organic layer with brine, dry over MgSO₄, and concentrate.

• Purification: Recrystallize from MeOH/Water to yield the biaryl product.

Bioassay & Validation Protocols

To validate the "Senior Scientist" approach, one must move beyond simple greenhouse sprays to molecular proof-of-target.

Gold Standard: Surface Plasmon Resonance (SPR)

Rationale: SPR provides kinetic data (

, ) to prove the ligand binds AFB5 preferentially over TIR1.

Protocol:

• Chip Preparation: Use a CM5 sensor chip.[4] Activate flow cells with EDC/NHS (1:1).[4]

• Ligand Immobilization: Inject purified AFB5-ASK1 complex (target) on Channel 2 and TIR1-ASK1 (comparator) on Channel 3 in 10 mM sodium acetate (pH 5.0). Aim for ~2000 RU immobilization levels. Block with ethanolamine.[4]

• Analyte Injection: Prepare herbicide dilution series (0.1 nM to 10

  M) in running buffer (HBS-EP+).

• Binding Cycle: Inject analyte for 120s (association) followed by 180s wash (dissociation).

• Regeneration: Pulse with 10 mM Glycine-HCl (pH 2.5) for 30s to strip bound ligand.

• Analysis: Fit sensorgrams to a 1:1 Langmuir binding model.

  • Success Criteria:

    for AFB5 should be < 50 nM; for TIR1 should be > 500 nM for an arylpicolinate-class molecule.

Phenotypic Screen: Arabidopsis Root Inhibition

Rationale: A rapid, high-throughput confirmation of auxinic activity.

• Plating: Sterilize Arabidopsis thaliana (Col-0) seeds. Plate on 0.5X MS agar square plates.

• Stratification: Stratify at 4°C for 2 days, then grow vertically at 22°C (16h light) for 5 days.

• Transfer: Transfer seedlings to new plates containing the test herbicide (range: 1 nM – 10

  M). Include solvent control (DMSO).

• Measurement: Mark root tip position. Grow for 72 hours.

• Data: Measure new root growth. Plot dose-response curve to calculate

  .

  • Validation: Compare wild-type vs. tir1-1 or afb5-1 mutant lines to confirm receptor specificity.

Environmental Fate & Resistance Management[5]

Persistence Profile

The halogenation pattern dictates environmental fate.

• Clopyralid/Picloram: The 3,6-dichloro pattern on the pyridine ring is highly resistant to microbial degradation, leading to soil half-lives of up to 1 year and potential carryover damage to sensitive crops (e.g., legumes).

• Halauxifen-methyl: The ester functionality allows for rapid hydrolysis in soil and plants to the acid form (active), which is then degraded more rapidly. This results in a much shorter persistence profile, mitigating carryover risks.

Resistance Strategy

Resistance to auxins is rare but increasing (e.g., Kochia). The strategy for pyridine herbicides involves Target Site Diversification :

• Use Arylpicolinates (AFB5 binders) to control weeds that have developed resistance to Phenoxies (TIR1 binders like 2,4-D).

• Tank Mixing: Always pair pyridine herbicides with a different Mode of Action (e.g., ALS inhibitors or Glyphosate) to prevent selection pressure on the AFB5 allele.

References

• Dow AgroSciences (Corteva). (2014). Synthetic route to the herbicide Halauxifen-methyl.[5] ChemicalBook. Link

• Prusinska, J., et al. (2022).[6] The differential binding and biological efficacy of auxin herbicides.[7][6][8] National Institutes of Health (PMC). Link

• Calderón Villalobos, L. I., et al. (2012). A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin.[2] Nature Chemical Biology. Link

• BenchChem. (2025).[4] Synthetic Auxin Herbicides: A Technical Guide to Their Molecular Mode of Action.Link

• University of Warwick. (2016). Unique Herbicide Binding Pattern discovered via Dow Agrosciences and University of Warwick collaboration.[7]Link

• APVMA. (2014).[9] Public Release Summary: Halauxifen-methyl. Australian Pesticides and Veterinary Medicines Authority. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. apvma.gov.au [apvma.gov.au]
• 6. researchgate.net [researchgate.net]
• 7. Unique Herbicide Binding Pattern discovered via Dow Agrosciences and University of Warwick collaboration [warwick.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Role of fluorine in pyridine-based fungicide activity

This technical guide details the critical role of fluorine substitution in optimizing pyridine-based fungicides, focusing on physicochemical modulation, binding kinetics, and metabolic stability.[1]

Topic: Role of Fluorine in Pyridine-Based Fungicide Activity Content Type: Technical Whitepaper Audience: Medicinal Chemists, Agrochemical Researchers, Lead Optimization Scientists[1]

Executive Summary: The "Fluorine Effect"

In modern agrochemistry, the pyridine scaffold serves as a privileged structure due to its ability to engage in ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

- stacking and hydrogen bonding. However, the naked pyridine ring is often metabolically labile and insufficiently lipophilic for effective cuticular penetration.

The strategic introduction of fluorine (F) or trifluoromethyl (-CF

) groups onto the pyridine ring acts as a "molecular turbocharger," conferring three decisive advantages:

• Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is metabolically inert, blocking oxidative degradation at susceptible ring positions (typically C3 or C5).[1]

• pKa Modulation: Fluorine’s high electronegativity (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ) reduces the basicity of the pyridine nitrogen, preventing protonation at physiological pH. This ensures the molecule remains neutral, facilitating membrane transport.[1]

• Lipophilic Tuning: The high molar volume of -CFngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  increases the partition coefficient (LogP), driving accumulation in fungal lipid bilayers.

Mechanistic Case Studies

A. Fluopyram: The SDHI Anchor

Class: Succinate Dehydrogenase Inhibitor (SDHI) Target: Complex II (Succinate Ubiquinone Reductase), specifically the Ubiquinone-binding pocket (Q-site).[1][2]

The Role of the Pyridine-CFngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

Moiety: Fluopyram distinguishes itself from older SDHIs (like boscalid) via its flexible ethyl linker.[2] However, the 3-chloro-5-(trifluoromethyl)pyridine headgroup is the pharmacophore's anchor.[1][2]

• Binding Pocket Fit: The -CFngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  group occupies a hydrophobic sub-pocket within the Q-site.[2] The steric bulk of the -CFngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> group (approx.[2] 2.2 Å van der Waals radius) creates a tight "lock-and-key" fit that excludes water, entropically driving binding.[1][2]

• Electronic Withdrawal: The electron-withdrawing nature of the -CFngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  and -Cl substituents on the pyridine ring depletes electron density from the ring.[2] This enhances ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> - interactions with electron-rich aromatic residues (e.g., Tyrosine or Tryptophan) in the active site.[2]

B. Fluazinam: The Protonophore Uncoupler

Class: 2,6-Dinitroaniline / Arylaminopyridine Target: FfATPh subunit of ATP Synthase & Inner Mitochondrial Membrane.[1]

The Role of Fluorine: Fluazinam acts as a protonophore, shuttling protons across the inner mitochondrial membrane to dissipate the electrochemical gradient.

• Acidity Modulation: The -CFngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  group on the pyridine ring (position 5) stabilizes the anionic form of the molecule. When the amine nitrogen is deprotonated, the negative charge is delocalized into the electron-deficient pyridine ring, stabilized further by the -CF group. This allows the molecule to release H easily in the matrix (high pH) and pick it up in the intermembrane space (low pH).

• Specific Binding: Recent studies indicate Fluazinam binds specifically to the Asp42 and Phe43 residues of the FfATPh subunit.[3] The -CF

  group likely engages in hydrophobic contacts with Phe43, anchoring the uncoupler near the proton channel.

Structure-Activity Relationship (SAR) Logic[1][2]

The following diagram illustrates the decision matrix for fluorinating pyridine scaffolds during lead optimization.

Figure 1: Decision tree for fluorine incorporation in pyridine fungicide optimization.

Experimental Protocols

Protocol A: Synthesis of Fluopyram Precursor

Objective: Synthesis of 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine (Key Intermediate). Rationale: This protocol avoids the use of unstable diazonium intermediates by using a condensation-hydrogenation route.[1][2]

Reagents:

• 2,3-dichloro-5-(trifluoromethyl)pyridine (Starting Material)[1][2][4][5]

• Ethyl cyanoacetate[2][5]

• Sodium hydride (NaH)[1][2]

• Palladium on Carbon (Pd/C)[1][2][4]

• Acetic anhydride[2]

Step-by-Step Workflow:

• Nucleophilic Substitution:

  • Suspend NaH (1.2 eq) in dry DMF at 0°C.

  • Add ethyl cyanoacetate (1.1 eq) dropwise.[1][2] Stir for 30 min.

  • Add 2,3-dichloro-5-(trifluoromethyl)pyridine (1.0 eq).[1][2] Heat to 80°C for 4 hours.

  • Mechanism:[1][6][7][8][9][10] The carbanion of ethyl cyanoacetate displaces the chlorine at the 2-position (activated by the ring nitrogen and 5-CF

    ).[2]

• Decarboxylation:

  • Treat the crude ester with 6N HCl under reflux for 6 hours.

  • Result: 2-cyanomethyl-3-chloro-5-(trifluoromethyl)pyridine.[1][2][4]

• Hydrogenation:

  • Dissolve the nitrile intermediate in acetic anhydride/ethyl acetate (1:1).[1]

  • Add 10% Pd/C catalyst (5 wt%).

  • Hydrogenate at 3 atm H

    pressure for 12 hours.

  • Note: Acetic anhydride traps the primary amine as an acetamide, preventing catalyst poisoning and secondary amine formation.[1]

• Hydrolysis:

  • Reflux the acetamide in 6N HCl to yield the free amine hydrochloride salt.

Protocol B: Mitochondrial Respiration Assay (Complex II)

Objective: Quantify the ICngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

of the fluorinated pyridine against fungal SDH.

• Mitochondria Isolation: Isolate mitochondria from Botrytis cinerea mycelium using differential centrifugation (10,000 x g).[1][2]

• Assay Buffer: 50 mM Potassium Phosphate (pH 7.4), 1 mM KCN (blocks Complex IV), 20 mM Sodium Succinate (Substrate).[1]

• Reaction:

  • Add 50 µg mitochondrial protein to the buffer.[1]

  • Add Fluopyram (in DMSO) at varying concentrations (0.01 nM – 10 µM).[1][2]

  • Initiate reaction with 50 µM DCPIP (2,6-dichlorophenolindophenol).[1][2]

• Measurement: Monitor the reduction of DCPIP (blue to colorless) spectrophotometrically at 600 nm.

• Validation: A decrease in absorbance rate indicates inhibition of succinate -> ubiquinone electron transfer.[1][2]

Comparative Data: Fluorine's Impact[1][2]

The table below highlights how fluorination alters the physicochemical profile of the pyridine scaffold compared to a non-fluorinated control (hypothetical analog).

Property	Non-Fluorinated Pyridine Analog	Fluorinated Pyridine (Fluopyram-like)	Impact of Fluorine
pKa (Pyridine N)	~5.2	~2.5	Drastic Reduction: Prevents protonation, keeping the drug neutral and membrane-permeable.[1][2]
LogP (Lipophilicity)	1.8	3.2	Increase: Enhances penetration through the fungal waxy cuticle.[1][2]
Metabolic Half-life	< 2 hours	> 24 hours	Stabilization: Blocks oxidative attack at the C5 position.[1][2]
Binding Energy (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> G)	-7.5 kcal/mol	-11.2 kcal/mol	Affinity Boost: Driven by hydrophobic burial of -CF and electronic optimization.[2]

Synthesis Workflow Visualization

Figure 2: Synthetic route for the fluorinated pyridine amine precursor of Fluopyram.

References

• Fluopyram Mechanism & Toxicity

  • Travis, K. Z., & Tinwell, H. (2026).[1][9] "Reviewing the thoroughness of human safety testing for succinate dehydrogenase inhibitors: fluopyram as a case study." Archives of Toxicology. Link[1][2]

• Fluazinam Binding Target

  • Li, Y., et al. (2025).[1] "Fluazinam binds with the ATP synthase subunit FfATPh but not with FfATP5 or FfATPb of Fusarium fujikuroi."[3][7] Pest Management Science. Link[1][2]

• Fluorine in Agrochemicals (General)

  • Jeschke, P. (2004).[1] "The Importance of Fluorine in the Life Science Industry." CHIMIA.[1][2] Link

• Pydiflumetofen Structure & Activity

  • Wang, S., et al. (2020).[1] "Activity of the Novel Succinate Dehydrogenase Inhibitor Fungicide Pydiflumetofen Against SDHI-Sensitive and SDHI-Resistant Isolates." Plant Disease. Link

• Fluopyram Synthesis

  • Patent CN113620867A.[1][2] "Synthesis method of fluopyram." Link

Sources

• 1. Pydiflumetofen - Wikipedia [en.wikipedia.org]
• 2. (R)-pydiflumetofen | C16H16Cl3F2N3O2 | CID 91827028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. CN113620867A - Synthesis method of fluopyram - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Fluazinam binds with the ATP synthase subunit FfATPh but not with FfATP5 or FfATPb of Fusarium fujikuroi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Reviewing the thoroughness of human safety testing for succinate dehydrogenase inhibitors: fluopyram as a case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. apsjournals.apsnet.org [apsjournals.apsnet.org]

The Strategic Application of the 2-(Difluoromethyl)-3-fluoropyridine Scaffold in Modern Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal and agrochemical design. The unique physicochemical properties imparted by fluorine and fluorinated moieties can profoundly influence a molecule's biological activity, metabolic stability, and pharmacokinetic profile. Among the myriad of fluorinated heterocycles, the 2-(difluoromethyl)-3-fluoropyridine scaffold has emerged as a privileged structural motif. This guide provides an in-depth technical overview of this scaffold, from its synthetic accessibility to its applications and the underlying principles that make it a valuable tool for the discerning chemical researcher.

The Physicochemical and Biological Rationale for the 2-(Difluoromethyl)-3-fluoropyridine Scaffold

The utility of the 2-(difluoromethyl)-3-fluoropyridine core lies in the synergistic interplay of its constituent parts: the pyridine ring, a fluorine atom at the 3-position, and a difluoromethyl group at the 2-position.

The Pyridine Core: The pyridine ring is a common feature in a vast number of pharmaceuticals and agrochemicals, serving as a bioisosteric replacement for a phenyl ring but with an added hydrogen bond acceptor in the form of the nitrogen atom. This nitrogen can also be protonated, influencing the molecule's solubility and potential for ionic interactions.

The 3-Fluoro Substituent: A fluorine atom at the 3-position of the pyridine ring significantly modulates the electronic properties of the ring. As the most electronegative element, fluorine exerts a strong inductive electron-withdrawing effect, which can lower the pKa of the pyridine nitrogen, thereby reducing its basicity. This can be advantageous in drug design to fine-tune a molecule's absorption, distribution, metabolism, and excretion (ADME) properties.

The 2-Difluoromethyl Group (CF₂H): The difluoromethyl group is a fascinating and increasingly utilized functional group in medicinal chemistry. It is often considered a bioisostere for hydroxyl (-OH), thiol (-SH), or even amine (-NH₂) groups due to its ability to act as a hydrogen bond donor through its weakly acidic proton.[1][2][3] This "lipophilic hydrogen bond donor" character is a unique feature that can lead to enhanced binding affinity and selectivity for biological targets.[2] Furthermore, the CF₂H group can improve metabolic stability by blocking potential sites of oxidation and can also increase a molecule's lipophilicity, aiding in its passage through biological membranes.[2][4]

The combination of these three components in the 2-(difluoromethyl)-3-fluoropyridine scaffold results in a building block with a unique and tunable set of properties, making it an attractive starting point for the design of novel bioactive molecules.

Synthetic Strategies for Accessing the 2-(Difluoromethyl)-3-fluoropyridine Core

The synthesis of the 2-(difluoromethyl)-3-fluoropyridine scaffold, while not trivial, can be approached through several strategic pathways. Direct synthesis of this specific scaffold is not widely reported in pedagogical literature, thus requiring an understanding of analogous transformations on the pyridine ring. The following represents a logical and field-proven approach based on established synthetic methodologies for related fluorinated pyridines.

Retrosynthetic Analysis

A logical retrosynthetic analysis suggests that the target molecule can be constructed by either installing the difluoromethyl group onto a pre-existing 3-fluoropyridine ring or by constructing the fluorinated pyridine ring with the difluoromethyl group already in place. A common and practical approach involves the late-stage introduction of the difluoromethyl group.

Caption: Retrosynthetic pathways to 2-(difluoromethyl)-3-fluoropyridine.

Key Synthetic Transformations

Method A: Deoxofluorination of a Carbonyl Precursor

A reliable method for introducing a difluoromethyl group is the deoxofluorination of an aldehyde.

• Step 1: Synthesis of 3-Fluoro-2-pyridinecarboxaldehyde. This intermediate can be prepared from commercially available 2-chloro-3-fluoropyridine through various methods, such as a metal-halogen exchange followed by quenching with a formylating agent like N,N-dimethylformamide (DMF), or through a palladium-catalyzed carbonylation reaction.

• Step 2: Deoxofluorination. The aldehyde is then treated with a deoxofluorinating agent. Diethylaminosulfur trifluoride (DAST) or its safer analogues like Deoxo-Fluor® are commonly used for this transformation. The reaction mechanism involves the formation of a fluoro-oxosulfonium intermediate, which then undergoes nucleophilic attack by fluoride to yield the difluoromethyl group.

Experimental Protocol: Deoxofluorination of 3-Fluoro-2-pyridinecarboxaldehyde (Illustrative)

• To a solution of 3-fluoro-2-pyridinecarboxaldehyde (1.0 eq) in a dry, inert solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen), cool the reaction mixture to -78 °C.

• Slowly add a solution of DAST (1.2 eq) in DCM to the cooled reaction mixture.

• Allow the reaction to stir at -78 °C for 1 hour and then slowly warm to room temperature overnight.

• Quench the reaction by carefully adding it to a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(difluoromethyl)-3-fluoropyridine.

Causality Behind Experimental Choices:

• Inert Atmosphere and Dry Solvents: Deoxofluorinating agents are highly reactive towards water. The reaction must be conducted under anhydrous conditions to prevent decomposition of the reagent and unwanted side reactions.

• Low Temperature: The initial addition of the deoxofluorinating agent is performed at low temperature to control the exothermic reaction and minimize the formation of byproducts.

• Aqueous Workup: The quench with a mild base like sodium bicarbonate neutralizes any remaining acidic species and hydrolyzes any unreacted deoxofluorinating agent.

Method B: Halogen Exchange on a Dihalomethyl Precursor

An alternative approach involves the synthesis of a 2-(dihalomethyl)-3-fluoropyridine intermediate, followed by a halogen exchange reaction.

• Step 1: Synthesis of 2-(Dichloromethyl)-3-fluoropyridine. This can be achieved by reacting 3-fluoro-2-methylpyridine with a chlorinating agent like N-chlorosuccinimide (NCS) under radical initiation conditions.

• Step 2: Halogen Exchange. The dichloromethyl intermediate is then subjected to a halogen exchange (HALEX) reaction using a fluoride source such as potassium fluoride (KF) or cesium fluoride (CsF) in a polar aprotic solvent like dimethyl sulfoxide (DMSO) or sulfolane.[4][5]

Method C: Direct C-H Difluoromethylation

Recent advances in synthetic methodology have enabled the direct C-H difluoromethylation of heteroaromatics.[2][5][6] This approach is highly attractive due to its step-economy.

• Radical Difluoromethylation: This can be achieved using a difluoromethyl radical precursor, such as zinc difluoromethanesulfinate (DFMS, Baran's reagent), in the presence of an oxidant.[1] The regioselectivity of this reaction on a substituted pyridine would need to be carefully considered, as the electronic and steric nature of the 3-fluoro substituent will direct the position of functionalization.

Applications of the 2-(Difluoromethyl)-3-fluoropyridine Scaffold

While specific, publicly disclosed applications of the 2-(difluoromethyl)-3-fluoropyridine scaffold in marketed products are not abundant, its structural motifs are present in numerous patented compounds and are analogous to successful agrochemicals and pharmaceuticals. The value of this scaffold can be understood by examining the biological activities of closely related compounds.

In Agrochemicals

Fluorinated pyridines are a cornerstone of modern agrochemical research.[4][7] The 2,3-disubstituted pyridine core is a key feature in several herbicides and insecticides. For instance, the herbicidal activity of pyridinyloxyphenoxypropionate derivatives is well-established.[5] The presence of a difluoromethyl group can enhance the efficacy and modify the spectrum of activity of these compounds.

Table 1: Potential Agrochemical Applications and the Role of the Scaffold

Agrochemical Class	Potential Target	Role of the 2-(Difluoromethyl)-3-fluoropyridine Scaffold
Herbicides	Acetyl-CoA carboxylase (ACCase) inhibitors	The scaffold can serve as a key building block for aryloxyphenoxypropionate type herbicides, where the difluoromethyl group can enhance binding and metabolic stability.
Insecticides	Ryanodine receptors	In diamide insecticides, the pyridine ring often plays a crucial role in binding. The fluorine and difluoromethyl substituents can modulate the electronic and steric properties to optimize insecticidal activity.
Fungicides	Succinate dehydrogenase (SDH) inhibitors	The pyridine ring is a common feature in SDHI fungicides. The unique hydrogen bonding capacity of the difluoromethyl group could be exploited to improve binding to the target enzyme.

In Medicinal Chemistry

In drug discovery, the 2-(difluoromethyl)-3-fluoropyridine scaffold offers a unique combination of properties that can be leveraged to address various therapeutic targets.[8]

Bioisosteric Replacement: As previously mentioned, the difluoromethyl group can act as a bioisostere of a hydroxyl or thiol group.[1][2] This allows medicinal chemists to replace these often metabolically labile groups with a more stable CF₂H moiety while potentially maintaining or even improving biological activity through favorable hydrogen bonding interactions.

Caption: Impact of the scaffold's properties on drug development.

Case Study Analogue: Quorum Sensing Inhibitors

A study on 2-difluoromethylpyridine derivatives as quorum sensing inhibitors demonstrated that this moiety can serve as a successful bioisosteric replacement for a pyridine-N-oxide.[1][9] The replacement led to compounds with similar or even enhanced activity in inhibiting bacterial communication, a promising strategy for combating antibiotic resistance.[1][9] This highlights the potential of the 2-(difluoromethyl)pyridine core in designing novel anti-infective agents.

Conclusion and Future Outlook

The 2-(difluoromethyl)-3-fluoropyridine scaffold is a testament to the power of strategic fluorination in molecular design. While it may not yet be a household name in the annals of blockbuster drugs or widely used agrochemicals, its constituent parts and the principles they embody are at the forefront of modern chemical research. The combination of a tunable pyridine core, a pKa-modulating fluorine substituent, and a metabolically robust, hydrogen-bond-donating difluoromethyl group provides a rich playground for the inventive chemist.

As synthetic methodologies for the precise and efficient introduction of fluorinated groups continue to advance, we can anticipate that the 2-(difluoromethyl)-3-fluoropyridine scaffold and its derivatives will find increasing application in the development of the next generation of pharmaceuticals and crop protection agents. For researchers and drug development professionals, a deep understanding of the synthesis, properties, and potential applications of this scaffold is not just an academic exercise, but a key to unlocking new and innovative chemical solutions to pressing global challenges.

References

• Tung, T. T., et al. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Medicinal Chemistry, 12(10), 1735-1742. [Link]

• Dow Chemical Co. (1990). Preparation of 2,3-difluoro-5-(trifluoromethyl)pyridine. US4973698A.

• Pikun, N. V., et al. (2020). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. Molecules, 25(14), 3143. [Link]

• The Dow Chemical Company. (1984). 2,3-Difluoro-5-(trifluoromethyl)pyridine and methods of making and using the same. US4480102A.

• Xu, P., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications, 15(1), 3986. [Link]

• Studer, A., et al. (2024). New method for introducing fluorinated components into molecules. University of Münster. [Link]

• The Dow Chemical Company. (1985). Preparation of difluorpyridine compounds. EP0146924A2.

• Beier, P. (2026). Synthesis of 2-Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N-Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. The Journal of Organic Chemistry. [Link]

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• Pikun, N. V., et al. (2020). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor. Molecules, 25(14), 3143. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols for Scalable Synthesis of Fluorinated Pyridine Intermediates

Abstract

The introduction of fluorine into pyridine scaffolds is a cornerstone of modern medicinal chemistry and agrochemical design, profoundly enhancing properties such as metabolic stability, binding affinity, and bioavailability.[1] Consequently, robust and scalable synthetic routes to fluorinated pyridine intermediates are of paramount importance to researchers and drug development professionals. This guide provides a detailed overview of the most prevalent and scalable methodologies for synthesizing these critical building blocks. It moves beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights into process optimization and troubleshooting. Each section includes detailed, step-by-step protocols, data tables for easy comparison, and mechanistic diagrams to ensure a comprehensive understanding of the underlying chemistry.

Introduction: The Strategic Value of Fluorinated Pyridines

The pyridine ring is one of the most common nitrogen heterocycles found in FDA-approved drugs and top-selling agrochemicals.[2] The strategic incorporation of fluorine atoms can dramatically alter a molecule's physicochemical properties. For instance, a C-F bond can block sites of metabolic oxidation, and fluorine's high electronegativity can modulate the pKa of the pyridine nitrogen, influencing receptor binding interactions.[3] These benefits underscore the sustained demand for efficient and scalable methods to produce fluorinated pyridine intermediates.

This document details four primary industrial-scale strategies: Halogen Exchange (Halex), the Balz-Schiemann reaction (particularly its adaptation to flow chemistry), synthesis via Pyridine N-Oxides, and the emerging field of Direct C-H Fluorination.

Figure 1: Overview of major synthetic pathways to fluorinated pyridines.

Halogen Exchange (Halex) Reaction

The Halex reaction is a cornerstone of industrial fluoropyridine synthesis. It operates via a nucleophilic aromatic substitution (SNAr) mechanism, where a chloro- or bromo-substituent on an electron-deficient pyridine ring is displaced by a fluoride ion.[4]

Expertise & Experience: This method's scalability is due to the use of relatively inexpensive bulk reagents like potassium fluoride (KF). However, the reaction is notoriously demanding, requiring high temperatures (150–250 °C) and polar aprotic solvents like DMSO or sulfolane.[4] The key to a successful Halex reaction is ensuring the pyridine ring is sufficiently activated by electron-withdrawing groups, which stabilize the negatively charged Meisenheimer intermediate formed during the reaction.[4] Anhydrous conditions are critical, as water can deactivate the fluoride salt.[5]

Caption: Simplified mechanism of the Halex (SNAr) reaction.

Protocol 1: Synthesis of 2-Fluoropyridine via Halex Reaction

This protocol describes the synthesis of 2-fluoropyridine from 2-chloropyridine, a common industrial process.

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles
2-Chloropyridine	113.55	113.5 g	1.0
Potassium Fluoride (spray-dried)	58.10	116.2 g	2.0
Dimethyl Sulfoxide (DMSO), anhydrous	78.13	500 mL	-

Procedure:

• Reactor Setup: Equip a suitable pressure reactor with a mechanical stirrer, thermocouple, and a distillation head.

• Charging: Charge the reactor with anhydrous DMSO and spray-dried potassium fluoride.

• Inerting: Purge the reactor with dry nitrogen to ensure anhydrous conditions.

• Heating & Dehydration: Heat the slurry to 130 °C under vacuum for 1 hour to remove any residual water.

• Reagent Addition: Cool the mixture to 80 °C and add the 2-chloropyridine.

• Reaction: Seal the reactor and heat the mixture to 220-230 °C. The pressure will rise as the reaction proceeds. Maintain this temperature for 10-12 hours, monitoring the reaction progress by GC analysis of aliquots.

• Workup & Isolation: After cooling, the product is isolated by fractional distillation directly from the reaction mixture under reduced pressure. The 2-fluoropyridine is collected as a colorless liquid.

Troubleshooting the Halex Reaction

Problem	Possible Cause	Troubleshooting Step
Low Conversion	1. Insufficient temperature.[5] 2. Water in the system deactivating KF.[5] 3. Poor KF reactivity.	1. Ensure the reactor can safely maintain temperatures >200 °C. 2. Use spray-dried KF and anhydrous solvent; consider an azeotropic drying step. 3. Use a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to improve KF solubility and reactivity.[5]
Product Decomposition	Excessive temperature or prolonged reaction time.	Optimize reaction time and temperature. Do not exceed 250 °C for extended periods.
Formation of Byproducts	Hydrolysis of starting material or product to form hydroxypyridines.	Rigorously exclude water from the reaction.

Balz-Schiemann Reaction and Flow Chemistry Adaptation

The Balz-Schiemann reaction is a classic method for introducing fluorine into an aromatic ring, starting from an amino-group.[5] It involves two key steps: the diazotization of an aminopyridine to form a diazonium salt, followed by thermal or photochemical decomposition to yield the fluoropyridine.[6]

Expertise & Experience: While effective, the primary drawback of the Balz-Schiemann reaction at scale is the inherent instability of the diazonium salt intermediates, which can be explosive.[5] This significant safety risk has traditionally limited its industrial application. However, the advent of continuous flow chemistry has revolutionized this process. By performing the reaction in a microreactor, the volume of the hazardous diazonium intermediate present at any given moment is minimized, drastically improving safety.[7][8] Furthermore, flow reactors offer superior heat transfer, allowing for precise temperature control of the highly exothermic diazotization and decomposition steps.[8][9]

Caption: Workflow for a continuous flow Balz-Schiemann reaction.

Protocol 2: Continuous Flow Synthesis of 3-Fluoro-2-methylpyridine

This protocol is adapted from a flow chemistry approach, mitigating the safety risks of the traditional batch process.[5]

Reagent Streams:

• Stream A: A solution of 2-methylpyridin-3-amine in 48% aqueous HBF₄.

• Stream B: An aqueous solution of sodium nitrite (NaNO₂).

Equipment:

• A commercially available continuous flow reactor system (e.g., Vapourtec, Uniqsis) equipped with at least two pumps, a T-mixer, and two temperature-controlled reactor coils.

Procedure:

• System Setup: Set up the flow reactor with the first coil (diazonium formation zone) at 10 °C and the second coil (thermal decomposition zone) at 60 °C.

• Pumping: Pump Stream A and Stream B at controlled flow rates into a T-mixer. The combined stream immediately enters the first reactor coil. A typical residence time for diazotization is 10 minutes.[5]

• Decomposition: The output from the first coil, containing the diazonium tetrafluoroborate intermediate, flows directly into the second, heated coil. Nitrogen gas evolves as the salt decomposes to the fluoropyridine. A residence time of ~5 minutes is typical.[5]

• Collection & Workup: The reaction mixture is collected at the reactor outlet into a flask containing a saturated sodium bicarbonate solution to quench the reaction.

• Extraction & Purification: The aqueous mixture is extracted with a suitable organic solvent (e.g., toluene, ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product, which can be purified by distillation or chromatography.

Troubleshooting the Balz-Schiemann Reaction

Problem	Possible Cause	Troubleshooting Step
Low Yield	1. Decomposition of diazonium salt before fluorination.[5] 2. Hydrolysis of diazonium salt to form phenolic byproducts.[5]	1. Maintain low temperatures (<10 °C) during diazotization. In flow, ensure residence time in the cold zone is sufficient for formation but not so long as to allow decomposition. 2. Use anhydrous or non-aqueous conditions where possible (e.g., using t-butyl nitrite in HF-pyridine).[8]
Safety Hazard (Batch)	Accumulation of unstable diazonium salt.	Switch to a continuous flow setup. This is the most critical step to ensure safety at scale.
Inconsistent Results	Poor temperature control of the exothermic diazotization.	Use a flow reactor for superior heat transfer and precise temperature management.

Synthesis from Pyridine N-Oxides

This strategy offers a milder and often more regioselective route to certain fluoropyridines, particularly 2-fluoropyridines. The pyridine nitrogen is first oxidized to the N-oxide, which activates the C2 and C6 positions towards nucleophilic attack.[4]

Expertise & Experience: The key to this method is the activation of the N-oxide oxygen, typically with an agent like triflic anhydride (Tf₂O) or tosyl chloride (TsCl). This creates a highly electrophilic intermediate. Subsequent treatment with a fluoride source, such as tetrabutylammonium fluoride (TBAF) or potassium fluoride, installs the fluorine atom with high regioselectivity at the 2-position.[4][6] This method avoids the harsh high temperatures of the Halex process and the hazardous intermediates of the Balz-Schiemann reaction.

Protocol 3: Synthesis of 2-Fluoropyridine from Pyridine N-Oxide

This protocol is based on modern methodologies offering mild conditions and high selectivity.[4][6]

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles
Pyridine N-oxide	95.10	9.51 g	0.1
Triflic Anhydride (Tf₂O)	282.14	31.0 g	0.11
Tetrabutylammonium Fluoride (TBAF), 1M in THF	-	120 mL	0.12
Acetonitrile (CH₃CN), anhydrous	41.05	200 mL	-
Dichloromethane (CH₂Cl₂)	84.93	-	-

Procedure:

• Reactor Setup: In an oven-dried flask under a nitrogen atmosphere, dissolve pyridine N-oxide in anhydrous acetonitrile.

• Activation: Cool the solution to 0 °C in an ice bath. Slowly add triflic anhydride dropwise, maintaining the internal temperature below 5 °C. Stir for 30 minutes at 0 °C after the addition is complete.

• Fluorination: Add the TBAF solution via syringe over 20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, or until LC-MS analysis indicates complete consumption of the starting material.

• Workup: Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Extraction & Purification: Extract the aqueous layer three times with dichloromethane. Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Direct C-H Fluorination

Direct C-H fluorination represents the most atom-economical approach, avoiding the need for pre-functionalized starting materials like chloro- or amino-pyridines.[4] This modern strategy involves the direct replacement of a C-H bond with a C-F bond.

Expertise & Experience: This field has seen rapid advancement with the development of powerful electrophilic fluorinating agents like Selectfluor® and N-fluorobenzenesulfonimide (NFSI), often used in conjunction with transition-metal or photoredox catalysis.[4][10] While many C-H fluorination methods are still at the laboratory scale, they are invaluable for late-stage fluorination of complex molecules. A significant challenge is controlling regioselectivity on the electron-deficient pyridine ring. However, novel strategies, such as those using temporary dearomatization via Zincke imines, have shown remarkable success in achieving selective C3-fluorination.[2][11] Scalability can be hampered by the high cost of catalysts (e.g., Rh, Pd) and specialized fluorinating agents.

Protocol 4: Regioselective C3-Fluorination via Zincke Imine Intermediate

This protocol outlines a one-pot procedure for the C3-fluorination of a substituted pyridine, based on recent literature advancements.[3]

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount	Moles
4-Methylpyridine	93.13	931 mg	10.0
1-Fluoro-2,4,6-trimethylpyridinium triflate	289.26	3.18 g	11.0
Dibenzylamine	197.28	2.17 g	11.0
N-Fluorobenzenesulfonimide (NFSI)	315.27	4.73 g	15.0
Trifluoroethanol (TFE)	100.04	50 mL	-

Procedure:

• Zincke Salt Formation: In a flask, dissolve 4-methylpyridine and 1-fluoro-2,4,6-trimethylpyridinium triflate in TFE. Stir at room temperature for 1 hour to form the Zincke salt.

• Zincke Imine Formation: Add dibenzylamine to the mixture. The solution should change color, indicating the formation of the Zincke imine. Stir for an additional 30 minutes.

• Fluorination: Add NFSI to the reaction mixture in one portion.

• Reaction: Heat the reaction to 60 °C and stir for 12 hours. Monitor the reaction by LC-MS.

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: The residue is purified directly by flash column chromatography on silica gel to afford 3-fluoro-4-methylpyridine.

References

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• Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. PMC, 2020. 13

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• Technical Support Center: Scalable Synthesis of Fluorinated Pyridines. Benchchem, 2025. 5

• The Advent of a Privileged Scaffold: A Technical History of Fluorinated Pyridines. Benchchem, N/A. 4

• Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. PMC, 2026. 15

• Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. PMC - NIH, N/A. 16

• Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. ResearchGate, 2025. 1

• C3 Selective chalcogenation and fluorination of pyridine using classic Zincke imine intermediates. PMC, 2024. 2

• Experimental and Theoretical Evidence for Nitrogen–Fluorine Halogen Bonding in Silver-Initiated Radical Fluorinations. N/A, 2019. 17

• Decarboxylative Fluorination Catalyzed by Pyridine-Containing Charge-Transfer Complex. Organic Letters - ACS Publications, 2025. 18

• One-Step Synthesis of 2-Fluoroadenine Using Hydrogen Fluoride Pyridine in a Continuous Flow Operation. Request PDF - ResearchGate, N/A. 19

• Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. Organic Letters - ACS Publications, 2015. 20

• 3-Selective Pyridine Fluorination via Zincke Imine Intermediates. Journal of the American Chemical Society, 2025. 11

• Scalable Synthesis of a Fluorinated Bicyclic Pyrrolidinol. N/A, N/A. 21

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI, 2025. 10

• A mild, catalyst-free synthesis of 2-aminopyridines. PMC, N/A. 22

• Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science. N/A, N/A. 23

• Scalable, Economical, and Practical Synthesis of 4-(Difluoromethyl)pyridin-2-amine, a Key Intermediate for Lipid Kinase Inhibitors. Organic Process Research & Development - ACS Publications, 2019. 24

• A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. PMC, N/A. 25

• One-Step Synthesis of 2-Fluoroadenine Using Hydrogen Fluoride Pyridine in a Continuous Flow Operation. Organic Process Research & Development - ACS Publications, 2019. 9

• Fluorination Chemistry Performed in a Modular Flow Reactor Introduction to Flow Chemistry. N/A, N/A. 7

• Scalable Synthesis of Highly Pure (R)‐3‐Fluoropyrrolidine From (S)‐4‐Chloro‐3‐hydroxybutyronitrile. ResearchGate, 2026. 26

• One-Step Synthesis of 2-Fluoroadenine in a Continuous Flow Operation. N/A, N/A. 8

• Process for the preparation of fluorinated pyridines. European Patent Office - EP 0192287 A2 - Googleapis.com, N/A. 27

• Preparation method of fluoropyridine compounds. CN102898358A - Google Patents, N/A. 28

• Process for providing 2-fluoropyridine. US3296269A - Google Patents, N/A. 29

• Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. MDPI, 2022. 30

• Technical Support Center: Synthesis of Substituted 2-Fluoropyridines. Benchchem, 2025. 6

• Solvent-free synthesis of novel steroidal 2-aminopyridines. PubMed, 2016. 31

• Synthesis of 2-fluoropyridine. PrepChem.com, N/A. 32

• Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI, 2022. 33

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Application Notes and Protocols for the Synthesis of 4-amino-6-chloro-2-(difluoromethyl)-3-fluoropyridine

Abstract

This document provides a comprehensive guide for the multi-step synthesis of 4-amino-6-chloro-2-(difluoromethyl)-3-fluoropyridine, a highly functionalized pyridine derivative with significant potential as a key building block in the development of novel pharmaceuticals and agrochemicals. The presence of amino, chloro, fluoro, and difluoromethyl substituents on the pyridine core offers a versatile scaffold for creating structurally complex and biologically active molecules. The synthetic strategy detailed herein begins with the common starting material, pentachloropyridine, and proceeds through a logical sequence of selective nucleophilic aromatic substitutions (SNAr), functional group interconversion, and reductive dehalogenation. Each step has been designed to maximize regioselectivity and yield, drawing upon established principles of pyridine chemistry. This guide provides not only detailed experimental protocols but also the underlying scientific rationale for procedural choices, safety considerations, and methods for analytical characterization of intermediates and the final product.

Introduction

Substituted aminopyridines are privileged scaffolds in medicinal chemistry, appearing in numerous approved drugs due to their ability to engage in key biological interactions and improve physicochemical properties.[1][2] The incorporation of fluorine atoms and fluorinated alkyl groups, such as the difluoromethyl (CF₂H) moiety, is a widely employed strategy in drug design to modulate metabolic stability, bioavailability, and binding affinity.[3] The difluoromethyl group, in particular, can act as a bioisostere for hydroxyl, thiol, or amine groups, capable of forming hydrogen bonds.[3]

The target molecule, 4-amino-6-chloro-2-(difluoromethyl)-3-fluoropyridine, combines these valuable structural features. Its synthesis, however, presents a significant regiochemical challenge due to the multiple reactive sites on the pyridine ring. This guide outlines a robust, albeit hypothetical, synthetic pathway designed for laboratory-scale preparation. The chosen route prioritizes selectivity by leveraging the inherent reactivity patterns of polychlorinated pyridines, where nucleophilic attack is favored at the 4-position, followed by the 2- and 6-positions.[4][5][6]

Proposed Synthetic Pathway Overview

The synthesis is designed as a four-step sequence commencing with pentachloropyridine. The core strategy involves the sequential and selective introduction of the required substituents by exploiting the principles of nucleophilic aromatic substitution (SNAr), followed by functional group manipulation and a final dehalogenation step.

graph "Synthetic_Pathway" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

// Nodes for compounds Start [label="Pentachloropyridine"]; Int1 [label="4-Amino-2,3,5,6-\ntetrachloropyridine"]; Int2 [label="4-Amino-3,5,6-trichloro-\npyridine-2-carbaldehyde"]; Int3 [label="4-Amino-3,5,6-trichloro-\n2-(difluoromethyl)pyridine"]; Int4 [label="4-Amino-5,6-dichloro-2-\n(difluoromethyl)-3-fluoropyridine"]; Final [label="4-Amino-6-chloro-2-\n(difluoromethyl)-3-fluoropyridine"];

// Edges for reactions Start -> Int1 [label=" Step 1: Amination \n (NH₃)"]; Int1 -> Int2 [label=" Step 2a: Formylation \n (n-BuLi, DMF)"]; Int2 -> Int3 [label=" Step 2b: Deoxofluorination \n (DAST)"]; Int3 -> Int4 [label=" Step 3: Fluorination \n (KF, Sulfolane)"]; Int4 -> Final [label=" Step 4: Dechlorination \n (H₂, Pd/C)"]; }

Caption: Proposed multi-step synthesis of the target compound.

PART 1: Detailed Experimental Protocols

Safety Precaution

This synthesis involves hazardous materials, including highly chlorinated compounds, organolithium reagents, corrosive fluorinating agents, and flammable solvents. All procedures must be conducted in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, flame-resistant lab coats, and chemical-resistant gloves, must be worn at all times.

Step 1: Synthesis of 4-Amino-2,3,5,6-tetrachloropyridine

Causality and Rationale: The synthesis begins with a selective nucleophilic aromatic substitution (SNAr) on pentachloropyridine. The pyridine nitrogen atom, along with the five electron-withdrawing chlorine atoms, renders the ring highly electron-deficient and thus susceptible to nucleophilic attack. The C4 (para) position is the most electrophilic site due to resonance stabilization of the Meisenheimer intermediate, allowing for highly regioselective amination with ammonia.[4][6]

Protocol:

• Equip a high-pressure stainless-steel autoclave with a magnetic stirrer, pressure gauge, and thermocouple.

• Charge the autoclave with pentachloropyridine (1.0 eq), ethanol (as solvent), and aqueous ammonia (10-15 eq).

• Seal the reactor and begin stirring. Heat the mixture to 140-160 °C. The internal pressure will rise; monitor it closely.

• Maintain the reaction at this temperature for 12-24 hours. Monitor the reaction progress by withdrawing aliquots (after cooling) and analyzing via GC-MS.

• Once the starting material is consumed, cool the reactor to room temperature and carefully vent the excess ammonia pressure in a fume hood.

• Transfer the resulting slurry to a round-bottom flask and remove the ethanol under reduced pressure.

• Add deionized water to the residue, and collect the solid product by vacuum filtration.

• Wash the solid with copious amounts of water to remove ammonium salts, then dry under vacuum to yield the crude product.

• Purification can be achieved by recrystallization from a suitable solvent like ethanol or toluene.

Reagent/Parameter	Quantity/Value	Purpose
Pentachloropyridine	1.0 eq	Starting Material
Aqueous Ammonia (28%)	10-15 eq	Nucleophile
Ethanol	~5 mL / g of PCP	Solvent
Temperature	140-160 °C	Reaction Condition
Time	12-24 h	Reaction Duration
Expected Yield	85-95%	-

Step 2: Synthesis of 4-Amino-3,5,6-trichloro-2-(difluoromethyl)pyridine

This step is a two-part functional group interconversion at the C2 position.

2a. Formylation via Metal-Halogen Exchange

Causality and Rationale: To introduce the difluoromethyl group, a precursor aldehyde is first synthesized. This is achieved via a selective metal-halogen exchange at one of the C2/C6 positions, followed by quenching with an electrophilic formylating agent like N,N-dimethylformamide (DMF). The C2 and C6 positions are more acidic than C3/C5 and are thus preferentially deprotonated by a strong base like n-butyllithium (n-BuLi). Selectivity between C2 and C6 can be subtle, but often a single product predominates.

Protocol:

• In a flame-dried, three-necked flask under an inert atmosphere (Nitrogen or Argon), dissolve 4-amino-2,3,5,6-tetrachloropyridine (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise via syringe, maintaining the internal temperature below -70 °C. A color change is typically observed.

• Stir the mixture at -78 °C for 1 hour.

• Add anhydrous N,N-dimethylformamide (DMF) (1.5 eq) dropwise, again keeping the temperature below -70 °C.

• Allow the reaction to stir at -78 °C for another 2 hours, then slowly warm to room temperature overnight.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product into an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude aldehyde can be purified by column chromatography on silica gel.

2b. Deoxofluorination

Causality and Rationale: The aldehyde functional group is converted to the target difluoromethyl group using a deoxofluorinating agent. Diethylaminosulfur trifluoride (DAST) is a common reagent for this transformation, replacing the carbonyl oxygen with two fluorine atoms.

Protocol:

• In a flame-dried flask under an inert atmosphere, dissolve the purified 4-amino-3,5,6-trichloropyridine-2-carbaldehyde (1.0 eq) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Carefully add diethylaminosulfur trifluoride (DAST) (1.5 eq) dropwise. Caution: DAST is corrosive and reacts violently with water.

• Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor progress by TLC or LC-MS.

• Once complete, cool the reaction back to 0 °C and slowly quench by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with water, then brine, and dry over anhydrous sodium sulfate.

• After removing the solvent, purify the crude product by column chromatography.

Reagent/Parameter	Quantity/Value	Purpose
Step 2a
4-Amino-tetrachloropyridine	1.0 eq	Starting Material
n-Butyllithium	1.1 eq	Lithiating Agent
N,N-Dimethylformamide	1.5 eq	Formylating Agent
Anhydrous THF	Solvent	-
Temperature	-78 °C	Reaction Condition
Step 2b
Intermediate Aldehyde	1.0 eq	Starting Material
DAST	1.5 eq	Fluorinating Agent
Anhydrous DCM	Solvent	-
Temperature	0 °C to RT	Reaction Condition

Step 3: Synthesis of 4-Amino-5,6-dichloro-2-(difluoromethyl)-3-fluoropyridine

Causality and Rationale: This step involves a selective halogen exchange (Halex) reaction to replace the chlorine atom at the C3 position with fluorine. Nucleophilic substitution at C3/C5 is generally more difficult than at C2/C4/C6.[7] However, the activating effect of the adjacent amino and difluoromethyl groups, combined with forcing reaction conditions (high temperature and a polar aprotic solvent), can facilitate this transformation. Potassium fluoride (KF) is a common and cost-effective fluorine source for such reactions.[8] Selectivity over the C5-Cl is anticipated due to the stronger activation provided by the C4-amino and C2-difluoromethyl groups on the C3 position.

Protocol:

• To a reaction vessel suitable for high temperatures, add 4-amino-3,5,6-trichloro-2-(difluoromethyl)pyridine (1.0 eq), spray-dried potassium fluoride (3.0-5.0 eq), and sulfolane as the solvent.

• Heat the mixture under an inert atmosphere to 180-220 °C with vigorous stirring.

• Maintain the reaction at this temperature for 24-48 hours. Monitor the formation of the product and consumption of the starting material by GC-MS analysis of withdrawn aliquots.

• After cooling to room temperature, dilute the reaction mixture with water and extract the product with toluene or ethyl acetate.

• Wash the combined organic extracts with water to remove sulfolane and KF.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The desired product can be isolated and purified by column chromatography.

Step 4: Synthesis of 4-Amino-6-chloro-2-(difluoromethyl)-3-fluoropyridine

Causality and Rationale: The final step is a selective reductive dechlorination at the C5 position. Catalytic hydrogenation is a standard method for this transformation. Palladium on carbon (Pd/C) is an effective catalyst, and the reaction is typically run in the presence of a mild base to neutralize the hydrogen chloride (HCl) that is formed, preventing side reactions with the aminopyridine product. The C-Cl bond at the C5 position is generally more susceptible to hydrogenolysis than the C-Cl bond at C6, which is adjacent to the pyridine nitrogen.

Protocol:

• In a hydrogenation vessel, dissolve the product from Step 3 (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Add a mild base, such as triethylamine (Et₃N) or magnesium oxide (MgO) (1.5 eq).

• Carefully add the palladium on carbon catalyst (10% Pd/C, 5-10 mol %).

• Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 50-100 psi.

• Stir the reaction mixture vigorously at room temperature for 6-12 hours.

• Monitor the reaction by LC-MS until the starting material is no longer observed.

• Carefully vent the hydrogen pressure and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the final product by column chromatography or recrystallization to obtain 4-amino-6-chloro-2-(difluoromethyl)-3-fluoropyridine as a solid.

PART 2: Analytical Characterization Workflow

Thorough characterization of all intermediates and the final product is essential to confirm identity, purity, and structure.

graph "Analytical_Workflow" { layout=dot; rankdir="TB"; node [shape=ellipse, style=filled, fontname="Helvetica", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9];

// Nodes Crude [label="Crude Product/\nIntermediate"]; TLC [label="TLC/LC-MS\n(Reaction Monitoring)"]; Purification [label="Column Chromatography/\nRecrystallization"]; Pure [label="Purified Compound"]; Structure [label="Structural Confirmation"]; Purity [label="Purity Assessment"]; NMR [label="¹H, ¹³C, ¹⁹F NMR"]; MS [label="Mass Spectrometry\n(HRMS)"]; HPLC [label="HPLC Analysis"]; EA [label="Elemental Analysis"];

// Edges Crude -> TLC; Crude -> Purification; Purification -> Pure; Pure -> Structure; Pure -> Purity; Structure -> NMR; Structure -> MS; Purity -> HPLC; Purity -> EA; }

Caption: General workflow for purification and analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are critical for structural elucidation. ¹⁹F NMR will be particularly informative for tracking the introduction of the -CF₂H and C3-F groups, with characteristic chemical shifts and coupling patterns.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the final product and key intermediates.

• High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for determining the final purity of the compound, typically aiming for >98%.

References

• Studer, A., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications. Available at: [Link]

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.
• Khalid, T., et al. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Medicinal Chemistry.
• Gourves, A.-S., et al. (2024). Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. Expert Opinion on Drug Discovery.

• Wikipedia. (Accessed 2026). Nucleophilic aromatic substitution. Available at: [Link]

• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Available at: [Link]

• European Patent Office. (1986). Process for the preparation of fluorinated pyridines. EP 0192287 A2. Available at: [Link]

• Ji, J., et al. (2003). Selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex. Organic Letters.
• Zhang, X., et al. (2019).
• Olah, G. A., & Welch, J. T. (1975). Synthetic methods and reactions. 16. A convenient and selective method for the preparation of monofluorinated organic compounds by the use of triethylamine tris(hydrogen fluoride) (Et3N-3HF). Journal of the American Chemical Society.

Sources

• 1. New method for introducing fluorinated components into molecules [uni-muenster.de]
• 2. researchgate.net [researchgate.net]
• 3. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Navigating the Separation of Substituted Fluoropyridine Regioisomers

Welcome to the dedicated support center for researchers, scientists, and drug development professionals encountering the common yet significant challenge of separating regioisomers of substituted fluoropyridines. The subtle structural differences between these isomers often lead to nearly identical physicochemical properties, making their separation a formidable task.[1][2] This guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to empower you to overcome these separation challenges in your laboratory.

Understanding the Challenge: Why Are Fluoropyridine Regioisomers Difficult to Separate?

The core of the problem lies in the high degree of similarity in the physical and chemical properties of regioisomers, such as boiling point, solubility, and polarity.[3] This similarity means that standard purification techniques often fall short of providing baseline separation. For instance, positional isomers of fluoropyridines can be particularly challenging to separate using standard silica gel chromatography.[4] The successful separation of these compounds is critical in drug discovery and development, as different regioisomers can exhibit vastly different pharmacological and toxicological profiles.

Frequently Asked Questions (FAQs)

Q1: My standard silica gel column chromatography is failing to separate my fluoropyridine regioisomers. What should I do first?

A1: This is a very common issue. Standard silica gel chromatography often lacks the necessary selectivity for closely related fluoropyridine isomers.[4] Before abandoning chromatography, consider the following modifications:

• Optimize Your Solvent System: Systematically screen a range of solvent systems with varying polarities. Small changes in the eluent composition can sometimes significantly impact selectivity.

• Consider Alternative Stationary Phases: If silica gel is ineffective, explore other stationary phases. Options include:

  • Alumina (neutral or basic): Can offer different selectivity compared to acidic silica gel.

  • Fluorinated stationary phases: These can exhibit unique interactions with fluorinated molecules, potentially enhancing separation.

  • Silver-impregnated silica: This can be useful for separating isomers based on subtle differences in π-electron density.

Q2: I have co-eluting peaks in my HPLC analysis. How can I improve the resolution?

A2: Co-elution in HPLC is a clear indicator that your current method lacks the required resolving power. Here’s a systematic approach to troubleshoot this:

• Methodical Method Development:

  • Column Selection: The choice of stationary phase is paramount. For fluoropyridines, consider columns with different selectivities, such as those with pentafluorophenyl (PFP) or C18 phases. PFP columns, in particular, can offer enhanced retention and selectivity for halogenated compounds.[5]

  • Mobile Phase Optimization: Vary the organic modifier (e.g., acetonitrile vs. methanol), the pH of the aqueous phase, and the buffer concentration. These parameters can influence the ionization state and hydrogen-bonding interactions of your analytes, thereby affecting retention and selectivity.[6][7]

  • Temperature Control: Operating the column at different temperatures can alter selectivity.

  • Flow Rate Adjustment: Lowering the flow rate can sometimes improve resolution, though it will increase analysis time.

• Troubleshooting Peak Shape: Poor peak shape (e.g., tailing or fronting) can mask the presence of closely eluting isomers. Common causes include column overload, secondary interactions with the stationary phase, or issues with the injection solvent.[8][9]

Q3: Can I use Gas Chromatography (GC) to separate my fluoropyridine isomers?

A3: Yes, GC can be a powerful technique for separating volatile and thermally stable fluoropyridine isomers. However, challenges such as peak tailing can occur.[10] To optimize GC separations:

• Column Choice: The stationary phase is critical. For fluoropyridines, polar columns or mixed stationary phases may be necessary to achieve complete separation. For example, a mixture of UCON 50-HB-660 and triethanolamine has been shown to be effective for separating monofluoro isomers of pyridine.[10]

• Temperature Programming: A carefully optimized temperature gradient is essential to resolve isomers with close boiling points.

• Injector and Detector Temperatures: Ensure these are set appropriately to prevent sample degradation and ensure efficient detection.

Q4: My isomers are inseparable by chromatography. Are there other techniques I can try?

A4: When chromatographic methods fail, consider these alternative approaches:

• Crystallization: This can be a highly effective method for obtaining pure isomers, provided your compound is a solid.[11][12]

  • Fractional Crystallization: This relies on slight differences in the solubility of the isomers in a particular solvent.

  • Seeding: Introducing a pure crystal of one isomer can induce its selective crystallization from a supersaturated solution of the mixture.[13]

  • Stripping Crystallization: This technique, which combines distillation and crystallization, is particularly useful for separating mixtures with very close boiling points.[3][14]

• Supercritical Fluid Chromatography (SFC): SFC is well-suited for the separation of isomers and structural analogs that are difficult to resolve by traditional LC.[15] It often provides higher efficiency and faster separations.[16]

Q5: How can I confirm the identity of my separated regioisomers?

A5: Unequivocal structure elucidation is crucial. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

• ¹H and ¹³C NMR: Differences in the chemical shifts and coupling constants of the aromatic protons and carbons can be used to distinguish between regioisomers.[17][18]

• ¹⁹F NMR: The chemical shift of the fluorine atom is highly sensitive to its electronic environment, making ¹⁹F NMR an excellent tool for identifying fluoropyridine isomers.[19][20]

• 2D NMR Techniques: When 1D spectra are ambiguous, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can provide definitive structural assignments by revealing proton-proton and proton-carbon correlations.[17][18]

• Gas Chromatography-Mass Spectrometry (GC/MS): While mass spectrometry alone cannot distinguish isomers, the combination with GC, which provides retention time data, can be a powerful analytical tool for identifying known isomers.[21]

Troubleshooting Guides

Issue 1: Poor or No Separation in Column Chromatography

Potential Cause	Troubleshooting Action	Scientific Rationale
Inappropriate Stationary Phase	Switch from silica gel to alumina, or consider a fluorinated or silver-impregnated stationary phase.	Different stationary phases offer varying selectivities based on interactions like hydrogen bonding, dipole-dipole forces, and π-π stacking.
Suboptimal Mobile Phase	Systematically screen a range of solvent systems with different polarities and compositions.	The eluting power and selectivity of the mobile phase directly impact the differential migration of isomers on the stationary phase.
Column Overloading	Reduce the amount of sample loaded onto the column. A general rule of thumb is a 1:30 to 1:100 ratio of crude product to silica gel by weight.	Overloading leads to band broadening and a loss of resolution, making it impossible to separate closely eluting compounds.
Poor Column Packing	Ensure the column is packed uniformly to prevent channeling.	Channeling creates pathways of lower resistance for the mobile phase, leading to uneven band migration and poor separation.

Issue 2: Oiling Out During Crystallization

Potential Cause	Troubleshooting Action	Scientific Rationale
High Degree of Supersaturation	Increase the initial volume of the solvent to create a more dilute solution.	Reducing the concentration can prevent the rapid formation of a highly supersaturated state that often leads to the separation of a liquid phase (oiling out) instead of crystals.
Rapid Cooling	Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.	Slow cooling provides sufficient time for the molecules to orient themselves into an ordered crystal lattice, rather than aggregating into a disordered liquid.
Lack of Nucleation Sites	Introduce a seed crystal of the desired pure isomer.	A seed crystal acts as a template for crystal growth, bypassing the kinetic barrier for nucleation and promoting the formation of the desired crystalline solid.[13]
Inappropriate Solvent	Experiment with different solvents or solvent/anti-solvent combinations.	The ideal crystallization solvent will have moderate solubility for the compound at high temperatures and low solubility at low temperatures, facilitating controlled precipitation.[14]

Experimental Protocols

Protocol 1: HPLC Method Development for Fluoropyridine Regioisomer Separation

• Initial Column and Mobile Phase Selection:

  • Start with a pentafluorophenyl (PFP) column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Begin with a simple isocratic mobile phase, such as 50:50 acetonitrile:water with 0.1% formic acid.

• Scouting Run:

  • Inject a standard mixture of the isomers and run the initial method.

  • Assess the chromatogram for peak shape, retention, and any signs of separation.

• Optimization of Mobile Phase Composition:

  • If separation is poor, perform a gradient elution from 5% to 95% acetonitrile over 20 minutes to determine the approximate elution composition.

  • Based on the gradient run, design a series of isocratic or shallow gradient methods around the elution composition.

  • If using acetonitrile does not provide adequate separation, switch to methanol as the organic modifier.

• pH Adjustment:

  • If the isomers have basic or acidic functionalities, adjust the pH of the aqueous mobile phase using buffers (e.g., ammonium formate, ammonium acetate) to alter their ionization state and improve selectivity.

• Temperature Optimization:

  • Evaluate the separation at different column temperatures (e.g., 25°C, 40°C, 60°C).

Protocol 2: ¹⁹F NMR for Isomer Identification

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified isomer in a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in an NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer.

  • Tune the probe for ¹⁹F.

• Data Acquisition:

  • Acquire a standard 1D ¹⁹F NMR spectrum.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Reference the spectrum using an internal or external standard (e.g., CFCl₃ at 0 ppm).

  • Compare the chemical shifts of the fluorine signals to literature values or to the spectra of the other isolated isomers. The electronic environment of the fluorine atom will cause distinct chemical shifts for each regioisomer.[19]

Visualizing the Workflow

Workflow for Separation and Identification of Fluoropyridine Regioisomers

Caption: A general workflow for the separation and identification of substituted fluoropyridine regioisomers.

Troubleshooting Decision Tree for HPLC Separation

Caption: A decision tree for troubleshooting common HPLC separation issues with regioisomers.

References

• Gas Chromatographic Separation of Fluoropyridines Using Mixed Stationary Phases. Journal of Chromatographic Science. [Link]

• Crystallization of Organic Compounds. Wiley Online Library. [Link]

• Separation of the cresol isomers by stripping crystallization. ResearchGate. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Characterization of Novel Polymer-Based Pyridine Stationary Phases for Supercritical Fluid Chromatography. ResearchGate. [Link]

• Separation of isomers by selective seeding and crystallisation? Sciencemadness Discussion Board. [Link]

• Process for crystallizing and separating different diisocyanate isomers.

• NMR spectral characteristics of fluorocontaining pyridines. Fluorine notes. [Link]

• Methods for Crystal Production of natural compounds. International Scientific Organization. [Link]

• Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. AZoM. [Link]

• Identification of Regioisomers in a Series of N-Substituted Pyridin-4-yl Imidazole Derivatives by Regiospecific Synthesis, GC/MS, and 1H NMR. The Journal of Organic Chemistry. [Link]

• Resolving the Isomer Problem: Tackling Characterization Challenges. Biocompare. [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Oxford Instruments. [Link]

• New strategy to enhance control over separation of chemical isomers. Phys.org. [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Oxford Instruments. [Link]

• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. ResearchGate. [Link]

• Chiral Pesticides with Asymmetric Sulfur: Extraction, Separation, and Determination in Different Environmental Matrices. MDPI. [Link]

• Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position. ResearchGate. [Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. PMC. [Link]

• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. SIELC Technologies. [Link]

• Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. PMC. [Link]

• Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. PubMed. [Link]

• Enantiomer and Topoisomer Separation of Acidic Compounds on Anion-Exchanger Chiral Stationary Phases by HPLC and SFC. LCGC International. [Link]

• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Semantic Scholar. [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI. [Link]

• Rapid separation of isomeric fluorophenyl nitrones by ultra-performance liquid chromatography coupled with mass spectrometry and application of the developed method to real sample analysis. R Discovery. [Link]

• Troubleshooting Liquid Chromatographic Separations: Avoiding Common Issues through Informed Method Development Practices. SlidePlayer. [Link]

• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. HELIX Chromatography. [Link]

• ISOMER SEPARATIONS BY INNOVATIVE GAS CHROMATOGRAPHY STATIONARY PHASES. CNR Air. [Link]

• Separation and identification of the regioisomers of verdoheme by reversed-phase ion-pair high-performance liquid chromatography, and characterization of their complexes with heme oxygenase. PubMed. [Link]

• Modern Approaches for Asymmetric Construction of Carbon−Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs. PMC. [Link]

• Diagnosing HPLC Chromatography Problems & Troubleshooting. Shimadzu. [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra. ResearchGate. [Link]

• Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol by Gas Chromatography. Longdom Publishing. [Link]

• GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in 4-(trifluoromethoxy aniline), a key intermediate of Riluzole. ResearchGate. [Link]

• Troubleshooting. Chemistry LibreTexts. [Link]

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• 8. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
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• 19. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
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Technical Support Center: Troubleshooting Grignard Reactions with Halogenated Pyridines

A Guide for the Modern Organic Chemist

The synthesis of functionalized pyridines is a cornerstone of pharmaceutical and materials science. Among the array of synthetic tools, the Grignard reaction remains a powerful method for C-C bond formation. However, researchers often find that translating standard Grignard protocols to halogenated pyridine substrates is fraught with challenges. The inherent electronic properties of the pyridine ring, particularly the position of the nitrogen atom relative to the halogen, introduce complexities not encountered with simple aryl halides.

This guide provides a structured, in-depth approach to troubleshooting these demanding reactions. We move beyond simple procedural lists to explain the underlying chemical principles, empowering you to diagnose issues and rationally design successful experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and stumbling blocks.

Q1: Why is my pyridyl Grignard reaction failing to initiate?

A: This is the most frequent issue. Unlike many aryl halides, halopyridines can be reluctant to initiate. The primary culprits are an insufficiently activated magnesium surface and the electronic nature of the substrate. The lone pair on the pyridine nitrogen can coordinate to the magnesium surface, sometimes inhibiting the oxidative addition. For a robust initiation, aggressive magnesium activation is non-negotiable. Standard methods like a crystal of iodine are often insufficient.[1][2]

Q2: Which halogenated pyridine is the best starting material?

A: The reactivity order for direct insertion of magnesium is generally I > Br > Cl.[3]

• Bromopyridines often represent the best compromise between reactivity and stability. 3-Bromopyridine is a classic substrate for direct Grignard formation.[4]

• Iodopyridines are more reactive but can be more expensive and less stable.

• Chloropyridines are generally unreactive for direct Grignard formation under standard conditions and often require alternative methods like halogen-metal exchange or specialized catalysts.[5] 2- and 4-chloropyridines are particularly challenging.

Q3: I'm seeing a lot of dark tar and low yield of my desired product. What's happening?

A: You are likely observing side reactions, such as Wurtz-type homocoupling (forming bipyridines) or reactions involving the pyridine nitrogen itself.[6] The 2-pyridyl Grignard reagent is notoriously capricious and prone to dimerization.[6][7] Temperature control is critical; these reactions are often highly exothermic, and localized heating can accelerate decomposition and side product formation.

Q4: Can I use an alternative to direct formation with magnesium turnings?

A: Absolutely. For sensitive or unreactive substrates, halogen-metal exchange is a superior and often more reliable method.[8][9][10] Reacting the halopyridine with a pre-formed, commercially available Grignard reagent like isopropylmagnesium chloride (i-PrMgCl) or its lithium chloride adduct (i-PrMgCl·LiCl) allows for Grignard formation at much lower temperatures, preserving functional groups and improving yields.[8][11]

In-Depth Troubleshooting Guides

Problem 1: Failure of Grignard Reagent Formation

A lack of initiation is characterized by no exotherm, no color change, and the magnesium turnings remaining shiny.

Root Cause Analysis & Solutions:

• Inactive Magnesium Surface: The passivating layer of magnesium oxide (MgO) on the turnings is the primary barrier to reaction.[2][3]

  • Solution 1: Chemical Activation. Use an "entrainment" agent like 1,2-dibromoethane. It reacts rapidly with Mg to form ethylene gas and MgBr₂, cleaning the surface in the process.[1] A small amount of iodine can also be used, but dibromoethane is often more effective.

  • Solution 2: Mechanical Activation. In a dry flask under an inert atmosphere, grind the magnesium turnings with a glass rod to break the oxide layer and expose fresh metal.[12] Vigorous stirring of the dry turnings under argon can also be effective.[12]

  • Solution 3: Highly Reactive Magnesium. For extremely difficult cases, consider using "Rieke Magnesium," a highly active form of magnesium powder prepared by the reduction of MgCl₂.[13] This allows for Grignard formation at very low temperatures (e.g., -78 °C) and tolerates more sensitive functional groups.

• Solvent Purity and Choice: Grignard reagents are potent bases and will be quenched by trace amounts of water or acidic protons.

  • Solution: Use anhydrous solvents, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone for THF/ether) or from a solvent purification system. Ethereal solvents like Tetrahydrofuran (THF) or diethyl ether (Et₂O) are essential as they coordinate to the magnesium center, stabilizing the Grignard reagent.[3][14] THF is often superior for less reactive halides due to its better solvating power.[14]

Workflow for Initiating a Stubborn Pyridyl Grignard Reaction

Sources

• 1. echemi.com [echemi.com]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. adichemistry.com [adichemistry.com]
• 4. CN110357853B - Synthesis method of (R, S-) nicotine - Google Patents [patents.google.com]
• 5. academic.oup.com [academic.oup.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 11. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 12. researchgate.net [researchgate.net]
• 13. "PREPARATION OF HIGHLY REACTIVE MAGNESIUM AND ITS APPLICATION TO ORGANI" by TIMOTHY P BURNS [digitalcommons.unl.edu]
• 14. Buy 2-Pyridylmagnesium chloride [smolecule.com]

Technical Support Center: Trace Metal Catalyst Removal in Fluoropyridine Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals facing challenges with transition metal catalyst removal—specifically palladium (Pd)—from fluoropyridine intermediates.

Because fluoropyridines are highly functionalized, electron-deficient heterocycles, they present unique coordination chemistry that makes standard metal scavenging techniques ineffective. This guide provides mechanistic troubleshooting, regulatory baselines, and self-validating experimental protocols to ensure your Active Pharmaceutical Ingredients (APIs) meet stringent purity standards.

Regulatory Baselines & Target Limits

Before designing a scavenging protocol, it is critical to understand the regulatory targets. The1 mandate strict Permitted Daily Exposure (PDE) limits for metal catalysts[1]. Because elemental impurities provide no therapeutic benefit, their levels must be rigorously controlled based on the route of administration.

Table 1: ICH Q3D Limits for Common Cross-Coupling Metals (Class 2B & 3) [2]

Element	ICH Class	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Inhalation PDE (µ g/day )
Palladium (Pd)	2B	100	10	1
Platinum (Pt)	2B	100	10	1
Ruthenium (Ru)	2B	100	10	1
Nickel (Ni)	3	200	20	5
Copper (Cu)	3	3000	300	30

Note: For a standard oral drug with a maximum daily dose of 10 g/day , the 100 µ g/day PDE for Palladium translates to a strict concentration limit of 10 ppm in the final API.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why is palladium so difficult to remove from fluoropyridine intermediates compared to standard aryl compounds? A1: The difficulty stems from the unique electronic environment of the fluoropyridine ring. The basic nitrogen atom possesses a lone pair of electrons that readily coordinates with soft transition metals like palladium. Simultaneously, the strongly electron-withdrawing fluorine atoms make the pyridine ring highly electron-deficient. This allows for stable "back-bonding" interactions with the electron-rich metal center. These functionalized organic molecules form incredibly stable, soluble complexes (such as the well-characterized

spherical complexes) that resist standard crystallization or precipitation[3].

Q2: My product retains a persistent dark yellow/brown color after Celite filtration. What does this indicate? A2: A persistent dark color is a strong visual indicator of residual, soluble palladium complexes[4]. Celite filtration is only effective at removing heterogeneous palladium (such as precipitated Pd-black or Pd/C). It cannot break the stable Pd-fluoropyridine coordination bonds. To decolorize the product and remove soluble Pd, you must introduce a chemical scavenger with a higher binding affinity for the metal than your product.

Q3: Activated carbon removed the palladium, but my product yield dropped by 40%. How can I prevent this? A3: Activated carbon relies on non-specific physisorption. While it is a cost-effective adsorbent for palladium, its high surface area and lack of selectivity mean it will often adsorb your fluoropyridine product alongside the metal, leading to severe yield loss[4]. To prevent this, switch to a chemisorption strategy using functionalized solid-supported scavengers (e.g., thiols or thioureas) that selectively bind the metal without trapping the API.

Q4: When should I use an aqueous wash versus a solid-supported scavenger? A4: We recommend a sequential approach. Solid-supported scavengers are highly effective but can be expensive and quickly saturate if the initial Pd load is too high (>1000 ppm). Use an aqueous bisulfite wash for bulk removal to drop the Pd levels from >1000 ppm to ~100 ppm[5]. Then, use the solid-supported scavenger for trace polishing to bring the concentration below the 10 ppm ICH Q3D limit.

Troubleshooting Workflow

Workflow for sequential bulk and trace palladium removal from fluoropyridines.

Validated Experimental Protocols

Protocol A: Bulk Palladium Removal via Aqueous Sodium Bisulfite Wash

Use this protocol immediately after the cross-coupling reaction to remove the majority of the catalyst.

Causality: Alkali metal bisulfites react with residual palladium to form an insoluble sodium palladium tetrasulfite dihydrate complex. This complex aggressively pulls the Pd out of the organic phase, allowing it to be filtered or partitioned into the aqueous waste[5].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude fluoropyridine product in a water-immiscible organic solvent (e.g., toluene, xylene, or 2-MeTHF)[5].

• Reagent Addition: Add an aqueous solution containing 20% to 50% (w/v) sodium bisulfite to the organic mixture[5].

• pH Validation (Critical Step): Check and adjust the pH of the aqueous phase to between 2.0 and 8.0 [5]. Why? If the pH drops below 2.0, the bisulfite will decompose into toxic sulfur dioxide (

  ) gas. If it exceeds 8.0, it converts to sulfite, which lacks the necessary complexation geometry.

• Thermal Agitation: Heat the biphasic mixture to 60 °C – 90 °C and stir vigorously for 1 to 2 hours[5].

• Phase Separation: Allow the layers to separate. The palladium complex will either partition into the aqueous layer or form an insoluble precipitate at the interface.

• Recovery: Isolate the organic layer and concentrate it under reduced pressure.

Protocol B: Trace Palladium Polishing via Solid-Supported Scavengers

Use this protocol to polish the intermediate product down to ICH Q3D compliance (<10 ppm).

Causality: Solid-supported scavengers (like 6 or 7) feature thiol or amine functional groups grafted onto a silica or macroporous polystyrene backbone. These functional groups act as soft ligands that outcompete the fluoropyridine nitrogen for the soft Pd metal center. Because the backbone is insoluble, the newly formed Pd-scavenger complex is easily filtered away[6],[7].

Step-by-Step Methodology:

• Preparation: Dissolve the intermediate product in a compatible organic solvent (e.g., DCM, THF, or DMF).

• Resin Loading: Add the functionalized scavenger resin. For initial screening, add 4 to 8 molar equivalents of the resin relative to the estimated residual palladium concentration[7].

• Agitation & Self-Validation: Gently agitate the suspension at room temperature for 16 to 24 hours[6]. Visual Check: Metal removal is often confirmed by a distinct color change; the dark solution will lighten, while the pale resin beads will darken as they absorb the palladium[6].

• Filtration: Filter the mixture through a sintered glass funnel to remove the saturated resin[4].

• Washing: Wash the resin bed with 2 to 3 column volumes of the reaction solvent to ensure complete recovery of your API and prevent yield loss[7].

• Final Analysis: Concentrate the combined filtrate and washes. Validate the final palladium concentration using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)[4].

Scavenger Efficacy Data

To assist in selecting the correct methodology, the table below summarizes the comparative efficacy of various palladium removal strategies based on industry data.

Table 2: Comparative Efficacy of Palladium Removal Strategies

Method	Mechanism of Action	Typical Starting Pd (ppm)	Typical Final Pd (ppm)	API Yield Loss Risk
Celite Filtration	Physical removal of heterogeneous Pd	>5000	1000 - 1500	Very Low
Aqueous Bisulfite Wash	Chemical precipitation (Pd-tetrasulfite)	1000 - 1500	50 - 200	Low
Activated Carbon	Non-specific physisorption	500 - 1000	50 - 100	High
Thiol/Thiourea Resin	Covalent chemisorption (Ligand exchange)	100 - 500	< 10	Very Low

References

• Google Patents. WO2014093566A1 - An improved process for the removal of palladium from 4-amino-3-halo-5-fluoro-6-(aryl) pyridine-2-carboxylates.

• International Council for Harmonisation (ICH). Guideline for Elemental Impurities Q3D(R2). Available at:[Link]

• Technology Networks. SiliaMetS® Metal Scavengers : an Efficient Tool to Remove. Available at: [Link]

• Royal Society of Chemistry (RSC). CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Available at: [Link]

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• 2. usp.org [usp.org]
• 3. books.rsc.org [books.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2014093566A1 - An improved process for the removal of palladium from 4-amino-3-halo-5-fluoro-6-(aryl) pyridine-2-carboxylates and 4-amino-3-halo-6-(aryl)pyridine-2-carboxylates - Google Patents [patents.google.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]

Reference Data & Comparative Studies

GC-MS Analytical Strategies for Fluorinated Chloropyridines: A Comparison Guide for Structural Elucidation

Fluorinated chloropyridines are privileged scaffolds in modern drug discovery and agrochemical development. The strategic incorporation of fluorine modulates a molecule's lipophilicity, pKa, and metabolic stability, while the chlorine atom serves as a versatile electrophilic handle for downstream cross-coupling reactions.

However, differentiating positional isomers (e.g., 2-chloro-5-fluoropyridine versus 2-chloro-6-fluoropyridine) presents a significant analytical bottleneck. Because these isomers possess identical molecular weights and similar chemical properties, standard analytical techniques often fall short. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) methodologies—specifically contrasting Electron Ionization (EI) and Negative Chemical Ionization (NCI), alongside column chemistries—to provide a definitive, self-validating framework for structural elucidation.

Ionization Modalities: EI vs. NCI

The choice of ionization source fundamentally dictates the fragmentation data available for structural assignment. Selecting the correct modality depends on whether the goal is structural fingerprinting or high-sensitivity quantification.

Electron Ionization (EI-GC-MS)

Operating at a standard 70 eV, EI is a "hard" ionization technique. For fluorinated chloropyridines, the highly conjugated, aromatic nature of the pyridine ring provides sufficient stability to yield a distinct and robust molecular ion ([M]⁺•) [1]. The presence of chlorine is immediately identifiable via the characteristic 3:1 isotopic ratio of ³⁵Cl to ³⁷Cl. EI is unparalleled for generating reproducible, library-searchable fragmentation fingerprints that map the connectivity of the halogens to the aromatic core [2].

Negative Chemical Ionization (NCI-GC-MS)

NCI is a "soft" ionization technique that leverages a reagent gas (typically methane or ammonia) to generate thermal electrons. Highly electronegative molecules, such as perhalogenated pyridines, exhibit massive electron capture cross-sections [3]. In NCI, these thermal electrons are readily absorbed by the fluorinated chloropyridine, forming a stable radical anion ([M]⁻•) with minimal excess internal energy. This prevents extensive fragmentation, concentrating the ion current into a single diagnostic m/z channel (often [M]⁻• or a prominent [M-F]⁻ peak). Consequently, NCI offers up to a 100-fold increase in sensitivity for fluorinated compounds compared to EI, making it superior for trace-level quantification in complex matrices [3].

Quantitative Comparison of Ionization Modes

Table 1: Performance Comparison of EI vs. NCI for Fluorinated Chloropyridines

Performance Metric	Electron Ionization (EI)	Negative Chemical Ionization (NCI)
Primary Application	Structural elucidation, Isomer differentiation	Trace-level quantification, Matrix analysis
Ionization Energy	70 eV (Hard)	< 1 eV (Soft, Thermal Electrons)
Sensitivity (LOD)	High (Low ng/mL range)	Ultra-High (Low pg/mL range)
Fragmentation Extent	Extensive (Rich structural data)	Minimal (Intact molecular anions)
Molecular Ion Abundance	Moderate to High	Dominant (Base peak in most cases)
Isotope Pattern Clarity	Excellent (Clear ³⁵Cl/³⁷Cl ratios)	Good, but can be skewed by adducts

Mechanistic Fragmentation Pathways (EI)

Understanding the causality behind EI fragmentation is critical for de novo structural elucidation when library matches are ambiguous or unavailable. The fragmentation of fluorinated chloropyridines follows predictable, thermodynamically driven pathways:

• Halogen Expulsion : The primary fragmentation cascade typically initiates with the loss of a fluorine radical (-19 Da) or a chlorine radical (-35 Da) [1]. The relative abundance of these losses depends on the steric environment and the resonance stabilization of the resulting pyridyl cation.

• Trifluoromethyl Dynamics : If a -CF₃ group is present, the C-CF₃ bond is relatively weak compared to the C-F bonds within the group itself. Under 70 eV bombardment, this leads to the neutral loss of the CF₃ radical (-69 Da) or the generation of the highly stable trifluoromethyl cation (m/z 69) [2].

• Ring Cleavage : Following the stripping of halogens, the energized pyridyl core undergoes heterolytic ring cleavage. A diagnostic hallmark of nitrogenous heteroaromatics is the expulsion of neutral hydrogen cyanide (HCN, -27 Da), driven by the thermodynamic stability of the resulting conjugated acyclic cation [4].

EI-MS fragmentation pathway of 2-Chloro-5-(trifluoromethyl)pyridine.

Chromatographic Separation: Column Chemistry Comparison

Mass spectrometry alone cannot differentiate exact positional isomers if their fragmentation pathways are identical. Chromatographic resolution is mandatory.

• Non-Polar Columns (e.g., 5% Phenyl-methylpolysiloxane, DB-5MS) : Separation on these columns is driven purely by boiling point. While excellent for general screening, highly fluorinated isomers often co-elute. The high electronegativity of fluorine pulls electron density away from the carbon skeleton, reducing intermolecular van der Waals forces (the "Teflon effect"), which normalizes the boiling points across different isomers.

• Mid-Polar Columns (e.g., 14% Cyanopropylphenyl, DB-1701) : The inclusion of cyanopropyl groups introduces strong dipole-dipole interactions between the stationary phase and the analyte. Because the specific positional arrangement of the fluorine and chlorine atoms on the pyridine ring drastically alters the molecule's net dipole moment, mid-polar columns provide superior selectivity and baseline resolution for closely related isomers.

Standardized Experimental Protocol: Self-Validating EI-GC-MS Workflow

To ensure absolute scientific integrity, the following protocol integrates continuous self-validation steps to prevent false positives, matrix interferences, and instrument drift.

Step 1: System Suitability and Mass Calibration

• Introduce Perfluorotributylamine (PFTBA) into the MS source.

• Perform a standard autotune to calibrate the mass axis and adjust repeller/lens voltages.

  • Causality: PFTBA provides known, stable fragments across the mass range (m/z 69, 219, 502). Ensuring the m/z 69 peak (CF₃⁺) is the base peak validates that the system's ion optics are optimized specifically for the low-mass fluorinated fragments critical to this analysis.

Step 2: Chromatographic Validation (The Self-Validating Gate)

• Inject 1 µL of a blank solvent (e.g., LC-MS grade hexane) to confirm the absence of column carryover.

• Inject a System Suitability Test (SST) mixture containing known positional isomers (e.g., 2-chloro-3-fluoropyridine and 2-chloro-5-fluoropyridine).

• Validation Check: Do not proceed to sample analysis unless the SST demonstrates a chromatographic resolution (

  ) > 1.5 between the critical isomer pair. If < 1.5, trim the column or adjust the carrier gas linear velocity.

Step 3: Sample Acquisition

• Prepare analyte samples at 10–50 µg/mL in hexane.

• Inject 1 µL in split mode (ratio 1:20) onto a DB-1701 column (30 m × 0.25 mm × 0.25 µm).

• Oven Program : 50°C (hold 2 min), ramp at 10°C/min to 240°C (hold 5 min).

  • Causality: The relatively slow ramp rate maximizes the interaction time between the analyte and the cyanopropyl stationary phase, fully exploiting the subtle dipole moment differences required for isomer separation.

• MS Parameters : Source temperature 230°C, Quadrupole 150°C, Scan range m/z 40–350.

Step 4: Data Interpretation

• Identify the [M]⁺• cluster and verify the ³⁵Cl/³⁷Cl isotopic signature (approx. 3:1 ratio).

• Map the neutral losses (-F, -Cl, -HCN) to confirm the core scaffold, utilizing the extracted ion chromatograms (EIC) for m/z 69 to quickly flag trifluoromethylated derivatives.

References

• Hoskin PR, Jones M, Sandford G, Turner L. "Negative ion mass spectrometry of highly fluorinated compounds. 1. perhalogeno-pyridine derivatives." Rapid Communications in Mass Spectrometry, 2000;14(2):91-4. URL:[Link]

• PubChem. "4-Chloropyridine - GC-MS." National Center for Biotechnology Information. URL:[Link]

Navigating Lipophilicity in Drug Design: A Comparative Guide to Difluoromethyl and Trifluoromethyl Pyridines

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups is a cornerstone of medicinal chemistry. Among these, the difluoromethyl (CHF2) and trifluoromethyl (CF3) groups, when appended to heterocyclic scaffolds like pyridine, offer nuanced yet critical control over a molecule's physicochemical properties. This guide provides an in-depth comparison of the lipophilicity of difluoromethyl- and trifluoromethyl-substituted pyridines, offering experimental insights and practical guidance for researchers, scientists, and drug development professionals.

The Central Role of Lipophilicity in Pharmacokinetics

Lipophilicity, the "fat-loving" nature of a molecule, is a paramount physicochemical parameter that profoundly influences a drug candidate's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2] It is most commonly quantified by the partition coefficient (logP), which measures the equilibrium distribution of a compound between an organic solvent (typically n-octanol) and an aqueous phase.[3] A delicate balance is required; sufficient lipophilicity is necessary for a drug to traverse cellular membranes and reach its target, but excessive lipophilicity can lead to poor aqueous solubility, rapid metabolism, and off-target toxicity.[4][5]

Unpacking the Substituents: CHF2 vs. CF3

The trifluoromethyl group (-CF3) has long been a staple in medicinal chemistry for its ability to increase metabolic stability and binding affinity.[6] Its strong electron-withdrawing nature and significant contribution to lipophilicity (Hansch π value of +0.88) are well-documented.[6] The difluoromethyl group (-CHF2), while also electron-withdrawing, presents a more subtle modulation of electronic properties and lipophilicity.[7][8] A key distinction lies in the C-H bond of the CHF2 group, which can act as a weak hydrogen bond donor, a feature absent in the CF3 group.[7]

The decision to employ a CHF2 versus a CF3 substituent on a pyridine ring can have significant consequences for a compound's overall property profile. While both increase lipophilicity compared to a methyl group, the magnitude of this increase differs, impacting a molecule's journey through the body.

Comparative Analysis of Lipophilicity

Experimental data consistently demonstrates that the trifluoromethyl group imparts a greater degree of lipophilicity to a pyridine ring than the difluoromethyl group.

Substituent Position	Compound	LogP/LogD7.4	Reference
2-position	2-(methylthio)pyridine	1.69	[9]
2-position	2-((difluoromethyl)thio)pyridine	1.95	[9]
2-position	2-((trifluoromethyl)thio)pyridine	2.13	[9]

As illustrated in the table above, for a series of 2-(thioalkyl)pyridines, the logD7.4 value increases from 1.69 for the non-fluorinated methyl analog to 1.95 for the difluoromethyl derivative, and further to 2.13 for the trifluoromethyl compound.[9] This trend underscores the greater lipophilic contribution of the CF3 group.

The underlying reasons for this difference are multifaceted, stemming from a combination of electronic and steric effects. The three highly electronegative fluorine atoms in the CF3 group create a more potent inductive electron-withdrawing effect compared to the two fluorine atoms in the CHF2 group.[10] This increased electron withdrawal can influence the overall polarity and solvation of the molecule.

Experimental Determination of Lipophilicity: Protocols and Rationale

Accurate determination of logP is crucial for validating computational predictions and guiding structure-activity relationship (SAR) studies. Two primary experimental methods are the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).

The Shake-Flask Method (Gold Standard)

The shake-flask method is considered the benchmark for logP determination due to its direct measurement of the partition coefficient.[11][12]

Protocol:

• Preparation of Pre-saturated Solvents: n-Octanol and a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) are mutually saturated by vigorous mixing for 24 hours, followed by separation of the two phases. This ensures that the subsequent partitioning experiment is not skewed by the miscibility of the two solvents.

• Compound Dissolution: A known amount of the test compound is dissolved in one of the pre-saturated phases (typically the one in which it is more soluble).

• Partitioning: A precise volume of the second pre-saturated phase is added to the solution from step 2 in a flask.

• Equilibration: The flask is shaken vigorously for a set period (e.g., 2 hours) at a constant temperature (e.g., 25°C) to allow the compound to reach equilibrium between the two phases.[13]

• Phase Separation: The mixture is allowed to stand undisturbed or is centrifuged to ensure complete separation of the n-octanol and aqueous layers.

• Concentration Analysis: The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or liquid chromatography-mass spectrometry (LC-MS).[12][14]

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.[3]

Caption: Workflow for logP determination using the shake-flask method.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC offers a higher-throughput alternative to the shake-flask method and is particularly useful for compounds with very high or very low lipophilicity.[15][16] This method relies on the correlation between a compound's retention time on a nonpolar stationary phase and its known logP value.

Protocol:

• System Preparation: An RP-HPLC system with a C18 column is equilibrated with a mobile phase, typically a mixture of an organic solvent (e.g., acetonitrile or methanol) and water or a buffer.

• Calibration: A series of standard compounds with well-established logP values are injected into the system, and their retention times (tR) are recorded.[17]

• Standard Curve Generation: The capacity factor (k) is calculated for each standard using the formula k = (tR - t0) / t0, where t0 is the column dead time. A calibration curve is then generated by plotting the logarithm of the capacity factor (log k) against the known logP values.[16]

• Sample Analysis: The test compound is injected under the same chromatographic conditions, and its retention time is measured.

• LogP Determination: The capacity factor for the test compound is calculated, and its logP is determined by interpolation from the standard curve.[15]

Caption: Workflow for logP determination using the RP-HPLC method.

Computational Prediction of Lipophilicity

Alongside experimental methods, a variety of computational tools are available to predict logP values.[18] These in silico models, which are often based on fragmental or atom-based contributions, can provide rapid estimations of lipophilicity before a compound is synthesized.[19] However, the accuracy of these predictions can vary, and they should ideally be used in conjunction with experimental validation, especially for novel chemical scaffolds.[18][19]

Strategic Implications for Drug Design

The choice between a difluoromethyl and a trifluoromethyl substituent on a pyridine ring is a strategic decision with significant implications for a drug candidate's ADMET properties.

• Fine-Tuning Lipophilicity: The CHF2 group offers a more subtle increase in lipophilicity compared to the CF3 group. This can be advantageous when a modest enhancement in membrane permeability is desired without a drastic reduction in aqueous solubility.

• Metabolic Stability: Both groups generally enhance metabolic stability by blocking sites susceptible to oxidative metabolism. The C-F bond is significantly stronger than a C-H bond, making fluorinated groups more resistant to enzymatic degradation.[6]

• Hydrogen Bonding Potential: The C-H bond in the CHF2 group can participate in hydrogen bonding interactions with biological targets, an interaction not possible with the CF3 group.[7] This can be a critical factor in optimizing drug-target binding affinity.

• pKa Modulation: The electron-withdrawing properties of both groups can influence the basicity (pKa) of the pyridine nitrogen. The stronger inductive effect of the CF3 group will generally lead to a greater reduction in pKa compared to the CHF2 group. This can impact a compound's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement.

Caption: Relationship between substituent properties and ADMET outcomes.

Conclusion

The selection of a difluoromethyl or trifluoromethyl substituent on a pyridine core is a nuanced decision that requires careful consideration of the desired physicochemical and pharmacological profile of a drug candidate. While the trifluoromethyl group provides a robust and significant increase in lipophilicity and metabolic stability, the difluoromethyl group offers a more subtle modulation of these properties, with the added potential for hydrogen bonding interactions. By understanding the distinct contributions of each group and employing rigorous experimental and computational methods to assess their impact, drug discovery teams can more effectively navigate the complex landscape of ADMET optimization and design safer, more efficacious medicines.

References

• LogP—Making Sense of the Value - ACD/Labs. (n.d.).
• Lipophilicity: A Crucial Concept in Drug Design and Pharmacology. (2024, August 5).
• How to Evaluate Lipophilicity Rapidly? The Significance of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK. (2023, December 19).
• Reliability of logP Predictions Based on Calculated Molecular Descriptors: A Critical Review. (2025, December 8).
• The influence of lipophilicity in drug discovery and design | Request PDF - ResearchGate. (n.d.).
• Are Log P Calculators Accurate? Benchmarking on 96 000 Compounds. (2008, September 18).
• Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. (n.d.).
• Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design - IEEE Xplore. (n.d.).
• Lipophilicity in drug discovery | Scilit. (n.d.).
• Pushing the limit of logP prediction accuracy: ChemAxon's results for the SAMPL 6 blind challenge. (2021, September 2).
• Methods for Determination of Lipophilicity - Encyclopedia.pub. (2022, August 25).
• Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge - PMC. (n.d.).
• Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. (n.d.).
• (PDF) LogP / LogD shake-flask method v1 - ResearchGate. (n.d.).
• Experimental determination of the logP using the spectrophotometric method. (n.d.).
• Lipophilicity (logP) Measurement Using 19F NMR Spectroscopy l Protocol Preview. (2023, February 9).
• Key Properties in Drug Design | Predicting Lipophilicity, pKa and Solubility - Chemaxon. (2023, May 12).
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. (2025, July 18).
• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling | Journal of Medicinal Chemistry - ACS Publications. (2025, February 17).
• Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents - MDPI. (2024, June 3).
• Rapid Determination of Lipophilicity: Establishment and Application of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK. (2023, November 30).
• The values of LogP determined with experimental (LogP HPTLC ) and computational methods. - ResearchGate. (n.d.).
• The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography - MDPI. (2024, July 30).
• US20020009388A1 - Determination of log P coefficients via a RP-HPLC column - Google Patents. (n.d.).
• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC. (n.d.).
• Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange | Journal of Medicinal Chemistry - ACS Publications. (2018, November 9).
• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC. (2024, May 15).
• Rapid Method for Estimating Log P for Organic Chemicals - epa nepis. (n.d.).
• Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines - RSC Publishing. (n.d.).
• Fluorine in Drug Design: A Case Study with Fluoroanisoles | Request PDF - ResearchGate. (2025, August 6).
• US6548307B2 - Determination of logP coefficients via a RP-HPLC column - Google Patents. (n.d.).
• Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles - PMC. (2024, May 31).
• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs | Request PDF - ResearchGate. (n.d.).
• Superelectrophiles and the effects of trifluoromethyl substituents - PMC - NIH. (n.d.).
• Study of the effect of replacing CH3 with fluorinated groups on lipophilicity - Library Dissertation Showcase - University of Lincoln. (n.d.).
• LogD Contributions of Substituents Commonly Used in Medicinal Chemistry - PMC - NIH. (n.d.).
• and CF3-Substituents on Molecular Arrangement in the Solid State: Experimental and Theoretical Crystal Structure Analysis of CH3/CHF2/CF3-Substituted Benzene | Request PDF - ResearchGate. (2025, December 16).
• Lipophilicity Descriptors: Understanding When to Use LogP & LogD | ACD/Labs. (n.d.).
• Fragmentation of valence electronic states of CF3???CH2F+ and CHF2???CHF2+ in the range 12???25 eV - ResearchGate. (2015, February 4).
• (PDF) Reducing the lipophilicity of perfluoroalkyl groups by CF2–F/CF2-Me or CF3/CH3 exchange - ResearchGate. (2018, November 9).
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC. (n.d.).
• Reducing the lipophilicity of perfluoroalkyl groups by CF2-F/CF2-Me or CF3/CH3 exchange. (2022, December 19).
• LogP and logD calculations - Chemaxon Docs. (n.d.).

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The Ascendancy of the Difluoromethyl Group: A Bioisosteric Guide for Modern Agrochemical Design

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the relentless pursuit of more effective, safer, and environmentally benign agrochemicals, the strategic modification of lead compounds is paramount. Among the most powerful tools in the medicinal and agrochemical chemist's arsenal is bioisosteric replacement—the substitution of one atom or group for another with similar steric or electronic properties to enhance a molecule's biological activity and physicochemical profile. This guide provides a comprehensive comparison of a particularly impactful bioisosteric pair: the classical chlorine (Cl) atom and the increasingly favored difluoromethyl (CF2H) group.

While chlorine has been a cornerstone of agrochemical design for decades, its replacement with the CF2H group often leads to significant improvements in metabolic stability, target binding, and overall performance.[1][2] This guide will delve into the nuanced physicochemical differences between these two moieties, present case studies supported by experimental data, and provide detailed protocols for the synthesis and evaluation of their respective analogues.

The Contenders: A Physicochemical Showdown of Cl vs. CF2H

At first glance, the substitution of a single atom for a three-atom group may seem counterintuitive. However, the unique electronic properties of the CF2H group allow it to mimic and, in many cases, outperform chlorine. The key to understanding this lies in a detailed comparison of their intrinsic properties.

The CF2H group is considered a bioisostere of not only halogens but also hydroxyl (OH), thiol (SH), and amine (NH2) functionalities.[3][4] This versatility stems from its strong electron-withdrawing nature and its capacity to act as a weak hydrogen bond donor, a feature entirely absent in the chlorine atom.[3][5]

Property	Chlorine (Cl)	Difluoromethyl (CF2H)	Rationale & Impact on Agrochemical Design
van der Waals Radius (Å)	1.75	~2.0 (estimated)	The CF2H group is sterically larger than chlorine, which can influence binding pocket interactions. This can be either beneficial, leading to improved affinity, or detrimental, causing steric hindrance.
Electronegativity (Pauling Scale)	3.16	~3.4 (effective)	The two highly electronegative fluorine atoms in the CF2H group create a strong dipole moment and significantly influence the electronic environment of the parent molecule.
Lipophilicity (Hansch-Leo π parameter)	+0.71	+0.48	While both are lipophilic, the CF2H group is generally less so than chlorine. This can be advantageous for optimizing solubility and membrane permeability.[6]
Hydrogen Bond Donating Ability	None	Weak Donor	The polarized C-H bond in the CF2H group can form weak hydrogen bonds with target protein residues, potentially enhancing binding affinity and specificity.[3][5][7][8]
Metabolic Stability	Susceptible to oxidative metabolism	Generally more resistant to oxidative metabolism	The strong C-F bonds in the CF2H group make it less prone to metabolic degradation, often leading to a longer half-life and improved in vivo efficacy.[3][9]

The Strategic Advantage in Action: Agrochemical Case Studies

The theoretical benefits of replacing chlorine with a difluoromethyl group are borne out in numerous real-world examples across different classes of agrochemicals.

Case Study: Succinate Dehydrogenase Inhibitors (SDHIs)

The SDHI class of fungicides is a prime example of where the CF2H group has been successfully deployed. Many commercial SDHIs, such as benzovindiflupyr and pydiflumetofen, feature a difluoromethylated pyrazole carboxamide moiety.[10] The introduction of the CF2H group in these molecules has been shown to contribute to their broad-spectrum activity and high efficacy.

For instance, in the development of novel SDHI fungicides, researchers have synthesized and compared analogues containing different substituents on the pyrazole ring. A comparative study might reveal the following trend:

Compound	Substituent at Position X	Fungal Species A (EC50, mg/L)	Fungal Species B (EC50, mg/L)
Analogue 1	Cl	1.25	2.50
Analogue 2	CF2H	0.50	0.75

Disclaimer: The data above is illustrative and intended to represent a typical outcome of such a comparative study.

The enhanced activity of the CF2H analogue can often be attributed to a combination of factors, including improved binding to the succinate dehydrogenase enzyme, potentially through hydrogen bonding interactions, and increased metabolic stability, leading to higher concentrations of the active ingredient at the site of action.

Experimental Protocols: A Guide to Synthesis and Evaluation

To facilitate the exploration of this bioisosteric replacement in your own research, we provide the following representative experimental protocols.

Synthesis of a Difluoromethylated Aromatic Compound

A common method for introducing the CF2H group onto an aromatic ring is through a radical difluoromethylation reaction.

Objective: To synthesize a difluoromethylated analogue of a chloro-aromatic precursor.

Materials:

• Chloro-aromatic starting material

• (Difluoromethyl)zinc bis(sulfinate) salt (a common CF2H radical source)

• Photocatalyst (e.g., an iridium-based complex)

• Solvent (e.g., Dimethylformamide - DMF)

• Blue LED light source

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• In a reaction vessel, dissolve the chloro-aromatic starting material (1.0 eq) and the photocatalyst (0.02 eq) in DMF.

• Add the (difluoromethyl)zinc bis(sulfinate) salt (2.0 eq).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15 minutes.

• Irradiate the reaction mixture with a blue LED light source at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired difluoromethylated compound.

Comparative In Vitro Antifungal Assay

Objective: To compare the antifungal efficacy of a chlorine-containing parent compound and its difluoromethylated analogue.

Materials:

• Chlorine-containing test compound

• Difluoromethylated test compound

• Control compound (e.g., a commercial fungicide)

• Fungal species of interest (e.g., Botrytis cinerea)

• Potato Dextrose Agar (PDA) or Potato Dextrose Broth (PDB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare stock solutions of the test compounds in a suitable solvent (e.g., Dimethyl sulfoxide - DMSO).

• Prepare a series of dilutions of each test compound in PDB in a 96-well microtiter plate.

• Prepare a spore suspension of the fungal species in PDB.

• Add the spore suspension to each well of the microtiter plate.

• Include a positive control (no compound) and a negative control (commercial fungicide).

• Incubate the plates at an appropriate temperature (e.g., 25°C) for a specified period (e.g., 48-72 hours).

• Measure the optical density (OD) of each well using a spectrophotometer at a suitable wavelength (e.g., 600 nm) to determine fungal growth.

• Calculate the percentage of growth inhibition for each compound concentration.

• Determine the EC50 (half-maximal effective concentration) value for each compound by plotting the percentage of inhibition against the compound concentration.

Visualizing the Workflow and Rationale

To better illustrate the process of discovery and the underlying principles, the following diagrams are provided.

Caption: A typical workflow for investigating the bioisosteric replacement of Cl with CF2H.

Metabolic Considerations: The Stability Advantage

A key driver for the adoption of the CF2H group is its profound impact on metabolic stability.[3][9] Oxidative metabolism, often mediated by cytochrome P450 enzymes, is a major pathway for the degradation of agrochemicals in target organisms, non-target organisms, and the environment. The replacement of a C-H or C-Cl bond with a C-F bond can significantly alter the metabolic fate of a molecule. The C-F bond is the strongest single bond in organic chemistry, making it highly resistant to cleavage.

By blocking a site of metabolism, the CF2H group can:

• Increase the half-life of the compound in the target pest, leading to improved efficacy and potentially lower application rates.[3]

• Enhance bioavailability by reducing first-pass metabolism.[3][5]

• Alter the metabolic profile , potentially leading to the formation of less toxic or more readily excreted metabolites.

Caption: A simplified comparison of the metabolic fate of a Cl- vs. a CF2H-substituted compound.

Conclusion and Future Outlook

The bioisosteric replacement of chlorine with the difluoromethyl group represents a powerful and proven strategy in modern agrochemical design. The unique ability of the CF2H group to act as a lipophilic, metabolically robust, hydrogen bond donor provides a multifaceted approach to enhancing the performance of active ingredients.[3][11] While not a universal solution, the compelling body of evidence supporting this substitution warrants its consideration in any lead optimization campaign.

As our understanding of structure-activity relationships deepens and new synthetic methodologies for the introduction of fluorinated groups become available, the strategic deployment of the CF2H moiety is set to become an even more integral part of developing the next generation of high-performing and sustainable agrochemicals.[4][12][13]

References

• Vertex AI Search. Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals.
• Ni, C., et al. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC. National Center for Biotechnology Information.
• Vertex AI Search. Evaluation of stability and properties of N(CF3)(CF2H) amines and analogues.
• Tang, C., et al. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. National Center for Biotechnology Information.
• Dash, J., et al. New synthetic approaches for the construction of difluoromethylated architectures - Organic & Biomolecular Chemistry (RSC Publishing). Royal Society of Chemistry.
• Shvydkiv, O., et al. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC. National Center for Biotechnology Information.
• dos Santos, L., et al. Theoretical study of fluorinated bioisosteres of organochlorine compounds as effective and eco-friendly pesticides - PubMed. National Center for Biotechnology Information.
• Köckinger, M., et al. Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids - Green Chemistry (RSC Publishing) DOI:10.1039/C7GC02913F. Royal Society of Chemistry.
• Liu, Y., et al. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. American Chemical Society Publications.
• Tota, M., et al. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. National Center for Biotechnology Information.
• ResearchGate. CF2H, a Functional Group Dependent Hydrogen Bond Donor: Is it a More or Less Lipophilic Bioisostere of OH, SH and CH3?.
• Wang, G., et al. Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00670J. Royal Society of Chemistry.
• Macmillan Group - Princeton University. Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation.
• Liu, Y., et al. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules - PubMed. National Center for Biotechnology Information.
• University of Nebraska–Lincoln. Improved Potency of Drugs and Pesticides via Novel Difluoromethylation Methods.
• Summerfield, C., et al. Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. ChemRxiv.
• ResearchGate. CF 2 H: a fascinating group for application in drug development enabling modulation of many molecular properties.
• Duan, M., et al. Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles - eScholarship. University of California.
• Chan, A., et al. Quantifying the ability of the CF 2 H group as a hydrogen bond donor - Beilstein Journals. Beilstein-Institut.

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A Senior Application Scientist's Guide to 1H-19F Coupling Constants in Fluoropyridine NMR Analysis

For researchers and professionals in drug development, the fluoropyridine motif is of paramount importance. Its integration into molecular scaffolds can significantly enhance metabolic stability, binding affinity, and membrane permeability. Consequently, the precise and unambiguous structural elucidation of these compounds is a non-negotiable aspect of the development pipeline. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the primary tool for this task, and within the NMR toolkit, the analysis of proton-fluorine (¹H-¹⁹F) scalar coupling constants (J-couplings) offers a profound level of structural insight.

This guide provides an in-depth comparison of methodologies for analyzing ¹H-¹⁹F coupling in fluoropyridines. It moves beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a robust and self-validating approach to structural confirmation.

The Fundamental Principles of ¹H-¹⁹F Coupling in Pyridines

Scalar coupling, or J-coupling, is a through-bond interaction between two NMR-active nuclei, mediated by the bonding electrons. In the context of fluoropyridines, the interaction between the ¹H and ¹⁹F nuclei provides a wealth of information. The magnitude of the coupling constant, denoted as ⁿJHF (where n is the number of bonds separating the two nuclei), is highly dependent on the number of intervening bonds, the geometry of the molecule, and the electronic environment.

Unlike ¹H-¹H couplings, ¹H-¹⁹F couplings are often observable over a larger number of bonds (up to five or six bonds, 5J or 6J) and can be significantly larger in magnitude.[1] This provides a powerful tool for assigning proton signals and confirming the substitution pattern on the pyridine ring. The coupling mechanism is primarily through-bond, as illustrated below.

Caption: Through-bond ¹H-¹⁹F coupling pathways in 2-fluoropyridine.

A Comparative Guide to JHF in Monofluoropyridines

The position of the fluorine atom on the pyridine ring results in a characteristic and predictable pattern of ¹H-¹⁹F coupling constants. Understanding these typical ranges is the first step in spectral assignment. The data below is compiled from experimental observations and is a crucial reference for any scientist working with these compounds.

Coupling Type	Isomer	Interacting Nuclei	Typical JHF Range (Hz)	Notes
Ortho	2-Fluoropyridine	F2 - H3	8.0 - 8.5	Large, easily identifiable three-bond coupling.
3-Fluoropyridine	F3 - H2	5.0 - 7.0
F3 - H4	8.0 - 10.0
4-Fluoropyridine	F4 - H3 / H5	7.0 - 9.0
Meta	2-Fluoropyridine	F2 - H4	4.0 - 5.5
F2 - H6	~0	Coupling to the proton ortho to Nitrogen is often unresolved.
3-Fluoropyridine	F3 - H5	~3.0
F3 - H6	5.0 - 7.0
4-Fluoropyridine	F4 - H2 / H6	2.5 - 4.5
Para	2-Fluoropyridine	F2 - H5	2.0 - 3.0	Often has a negative sign.[2]
3-Fluoropyridine	F3 - H6	5.0 - 7.0	This is a meta coupling, but listed for completeness.

Note: These values are typical and can be influenced by solvent and other substituents on the ring. The data for 2-fluoropyridine is well-documented.[1][2] The ranges for 3- and 4-fluoropyridine are based on established principles of JHF in aromatic systems.[3][4]

Experimental Workflow: A Protocol for Accurate JHF Measurement

Achieving high-quality, reproducible data is contingent on a meticulous experimental approach. The following protocol is a self-validating system designed for accuracy.

Objective: To acquire a high-resolution ¹H NMR spectrum of a fluoropyridine sample suitable for the accurate measurement of ¹H-¹⁹F coupling constants.

Methodology:

• Sample Preparation (The Foundation of Quality):

  • Solvent Choice: Select a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) that fully dissolves the sample. Be aware that solvent choice can slightly influence chemical shifts and coupling constants.[5] For consistency across a project, use the same solvent system.

  • Concentration: Prepare a 5-10 mg/mL solution. This is typically sufficient for high-field NMR spectrometers (≥400 MHz) and avoids concentration-dependent line broadening.

  • Internal Standard: Use a non-reactive internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

  • Filtration: To ensure optimal magnetic field homogeneity (shimming), filter the sample through a glass wool plug directly into a clean, high-quality 5 mm NMR tube to remove any particulate matter.

• NMR Spectrometer Setup and Data Acquisition (Precision in Practice):

  • Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is strongly recommended to achieve the resolution necessary to accurately measure small, long-range couplings.[5]

  • Tuning and Matching: Ensure the ¹H probe is properly tuned and matched for the sample. This maximizes sensitivity and ensures uniform radiofrequency (RF) pulse delivery.

  • Locking and Shimming: Lock onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity. The goal is to achieve sharp, symmetrical peaks with minimal line width, which is critical for resolving fine J-coupling splittings.

  • Acquisition Parameters:

    • Pulse Sequence: A standard single-pulse experiment (e.g., Bruker 'zg30') is generally sufficient.

    • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-10 ppm for typical organic molecules).

    • Acquisition Time (AQ): Use a long acquisition time (e.g., 3-4 seconds) to ensure high digital resolution. This is crucial for accurately resolving small J-couplings.

    • Relaxation Delay (D1): Set a relaxation delay of 1-2 seconds. For more quantitative results, a longer delay (5 x T₁) may be necessary.

    • Number of Scans (NS): Depending on the sample concentration, 16 to 64 scans are typically adequate.

• Data Processing (Extracting the Information):

  • Fourier Transform: Apply an exponential window function with a small line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio without sacrificing too much resolution.

  • Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape. Apply a baseline correction algorithm to ensure a flat baseline, which is essential for accurate integration and peak picking.

  • Calibration: Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Peak Picking and Coupling Constant Measurement: Use the software's tools to measure the peak-to-peak separation within a multiplet. For complex, overlapping multiplets, spectral simulation software may be required for accurate analysis.[6]

Comparison of Analytical Techniques: Standard vs. Advanced Methods

While a standard ¹H NMR experiment is often sufficient, complex substitution patterns or signal overlap can render spectral analysis challenging. In these cases, more advanced NMR techniques provide a clear path to unambiguous assignment.

Caption: Comparison of standard and advanced NMR workflows for JHF analysis.

Performance Comparison:

• Standard ¹H NMR:

  • Pros: Fast, simple to set up, and widely available.

  • Cons: Spectra can become second-order or have severe multiplet overlap, making it difficult or impossible to extract coupling constants directly.

• ¹⁹F Decoupling:

  • Pros: A powerful technique where the ¹⁹F channel is irradiated, causing all ¹H-¹⁹F couplings to collapse. This simplifies the ¹H spectrum, leaving only ¹H-¹H couplings. By comparing the decoupled and non-decoupled spectra, the ¹H-¹⁹F couplings can be deduced.

  • Cons: Requires a spectrometer with ¹⁹F decoupling capabilities. The deduction can still be complex if multiple F atoms are present.

• PSYCHE (Pure Shift Yielded by Chirp Excitation):

  • Pros: This is a "pure shift" NMR technique that effectively removes all ¹H-¹H couplings from the spectrum, leaving only singlets or, in the case of fluorinated compounds, the ¹H-¹⁹F couplings.[7] This dramatically simplifies complex spectra, allowing for the direct and unambiguous measurement of JHF values, even in highly crowded regions.[7]

  • Cons: Requires specialized pulse programs and expertise; may have lower sensitivity than a standard ¹H experiment.

• 2D TOCSY-based Methods:

  • Pros: Experiments like selective 1D- or 2D-TOCSY can be used to not only measure the magnitude of the coupling constants but also determine their relative signs.[1][8] This can be a critical piece of information for detailed conformational analysis.

  • Cons: These are more time-consuming experiments and require a deeper understanding of NMR theory for setup and interpretation.

Alternative & Complementary Approaches

While ¹H-¹⁹F coupling is a cornerstone of analysis, a comprehensive structural proof often relies on a combination of data.

• ¹³C NMR: Analysis of ¹⁹F-¹³C coupling constants (JFC) provides complementary information. One-bond couplings (¹JCF) are typically very large (240-320 Hz), confirming direct C-F bonds, while longer-range couplings help piece together the carbon skeleton.[3]

• ¹⁵N NMR: For pyridine derivatives, ¹⁵N NMR can provide valuable data on the electronic environment of the nitrogen atom, which is influenced by the fluorine substituent.[9]

• HOESY (Heteronuclear Overhauser Effect Spectroscopy): This 2D NMR experiment detects through-space interactions, rather than through-bond couplings. It is useful for determining the spatial proximity of ¹H and ¹⁹F atoms, which can be crucial for stereochemical and conformational assignments.[10] However, it can be less sensitive at higher magnetic fields.[10]

• Computational Chemistry (DFT): Density Functional Theory (DFT) calculations have become a powerful predictive tool. By calculating the NMR parameters for a proposed structure, one can compare the theoretical JHF values with the experimental data to increase confidence in the structural assignment.[6]

By integrating these robust experimental protocols and advanced analytical techniques, researchers can confidently and accurately determine the structure of novel fluoropyridine derivatives, accelerating the pace of discovery and development.

References

• University of Ottawa NMR Facility. (2017, January 23). PSYCHE to Evaluate 1H-19F Coupling Constants. University of Ottawa NMR Facility Blog. [Link]

• NMR spectral characteristics of fluorocontaining pyridines. (2017, April). Fluorine notes, 2(111). [Link]

• Castañar, L., Sistaré, M., Virgili, A., & Parella, T. (2013). Determination of Magnitudes and Relative Signs of 1H–19F Coupling Constants through 1D- and 2D-TOCSY Experiments. The Journal of Organic Chemistry, 78(24), 12844–12847. [Link]

• Schwalbe, H., Marino, J. P., King, G. C., & Griesinger, C. (1998). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Journal of Biomolecular NMR, 12(3), 459–463. [Link]

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances, 12(17), 10062–10070. [Link]

• Mohanty, S., & Venkateswarlu, P. (1966). Proton and fluorine N.M.R. spectra of fluorobenzene. Molecular Physics, 11(4), 329–336. [Link]

• Edgar, M., Zeinali, F., Mojally, M., Hughes, C., Riaz, S., & Weaver, G. W. (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4-(morpholino)pyridine using ANATOLIA. Loughborough University Research Repository. [Link]

• Castañar, L., Sistaré, M., Virgili, A., & Parella, T. (2013). Determination of magnitudes and relative signs of 1H-19F coupling constants through 1D- and 2D-TOCSY experiments. PubMed. [Link]

• Castaño, A. M., et al. (2023). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chemistry – A European Journal. [Link]

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Safety & Regulatory Compliance

4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine proper disposal procedures

As a Senior Application Scientist, addressing the lifecycle management of highly functionalized intermediates like 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine requires moving beyond basic compliance. For researchers and drug development professionals, understanding the mechanistic reasoning behind safety and disposal protocols ensures laboratory integrity, prevents dangerous cross-reactions, and mitigates severe environmental liabilities.

Because this compound is a densely halogenated heterocyclic aromatic—containing chlorine, fluorine, and a difluoromethyl group—its disposal profile is highly specific. Improper destruction can lead to the release of highly toxic and corrosive gases, or the formation of persistent organic pollutants.

Here is the comprehensive, causality-driven operational guide for the safe handling, segregation, and disposal of this compound.

Hazard Profile and Mechanistic Causality

Before executing any disposal protocol, it is critical to understand how the molecular structure dictates the hazard. The presence of multiple halogens on a pyridine ring significantly alters its physicochemical behavior compared to standard organic solvents or simple aromatics [1].

Table 1: Physicochemical Hazard Parameters & Operational Implications

Structural Feature	Primary Hazard	Causality in Disposal/Handling
Polyhalogenated Ring	Environmental Persistence / Toxicity	Highly resistant to biological degradation. Must not enter aqueous waste streams. Improper incineration yields polychlorinated dibenzodioxins (PCDDs).
Difluoromethyl & Fluoro Groups	Corrosive Combustion Byproducts	Upon thermal decomposition, generates Hydrogen Fluoride (HF) gas. Requires specialized alkaline scrubbing during incineration.
Dichloro Substitution	Corrosive Combustion Byproducts	Generates Hydrogen Chloride (HCl) gas upon combustion.
Pyridine Core	Ecotoxicity / Mobility	Moderate water solubility potential for derivatives; highly toxic to aquatic life with long-lasting effects.

Standard Operating Procedure: Laboratory Waste Segregation

In a professional research setting, "disposal" does not mean in-house destruction. It means precise segregation, containment, and transfer to a licensed hazardous waste facility equipped for high-temperature incineration (>1100°C) .

Step-by-Step Segregation Methodology:

• Isolate the Waste Stream:

  • Action: Designate a specific, clearly labeled waste carboy exclusively for Halogenated Organic Waste .

  • Causality: Mixing halogenated waste (like our target pyridine) with non-halogenated waste (like ethanol or acetone) lowers the overall calorific value of the waste stream. If the incineration temperature drops below 1100°C, the incomplete combustion of the polyhalogenated pyridine will synthesize highly toxic dioxins and furans [2].

• Select Compatible Containment:

  • Action: Use High-Density Polyethylene (HDPE) or PTFE-lined drums/carboys. Ensure the container has a secure, vapor-tight seal.

  • Causality: Halogenated aromatics can slowly degrade certain lower-grade plastics and elastomers over time. HDPE provides a robust chemical barrier.

• Quench Reactive Intermediates (If Applicable):

  • Action: If the compound was used in a reaction generating reactive byproducts (e.g., organometallic reagents), quench the reaction mixture completely in a fume hood using an appropriate proton donor (e.g., isopropanol, then water) before transferring the organic layer to the halogenated waste container.

  • Causality: Unquenched reactive species can cause exothermic reactions or pressure buildup inside the sealed waste container, leading to catastrophic failure.

• Execute RCRA-Compliant Labeling:

  • Action: Label the container with the exact chemical constituents, estimated percentages, and the primary hazard warnings (Toxic, Environmental Hazard).

  • Causality: Environmental Health and Safety (EHS) and downstream commercial incinerators rely on exact inventory data to calculate the required alkaline scrubber capacity to neutralize the HF and HCl gases generated during destruction [3].

Spill Response Protocol

In the event of a localized laboratory spill of 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine (whether neat or in solution):

• Evacuate and Ventilate: Immediately clear personnel from the immediate area. Ensure the laboratory fume hoods are running at maximum capacity to draw vapors away from the breathing zone.

• Don Advanced PPE: Standard nitrile gloves may offer insufficient breakthrough time for concentrated halogenated pyridines. Double-gloving with heavy-duty nitrile or using composite laminate gloves (e.g., Silver Shield) is required, alongside splash goggles and a lab coat.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, dry sand, or specialized universal spill pads). Do not use combustible materials like sawdust.

• Collection: Carefully sweep the absorbed mixture using non-sparking tools. Place the saturated absorbent into a heavy-duty, sealable polyethylene bag or a dedicated solid hazardous waste bucket.

• Decontamination: Wash the spill surface with a strong detergent and water, collecting the wash water as hazardous aqueous waste, as it will contain trace amounts of the toxic halogenated compound.

Waste Management Workflow

The following diagram illustrates the validated lifecycle of the compound from the laboratory bench to final destruction, emphasizing the critical transition points.

Validated disposal workflow for polyhalogenated pyridine derivatives.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[Link]

• United States Environmental Protection Agency (EPA). (2023). Hazardous Waste Management System. EPA.gov.[Link]

• American Chemical Society (ACS). (2023). Guidelines for Chemical Laboratory Safety in Academic Institutions. ACS Center for Lab Safety.[Link]

Personal protective equipment for handling 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine

Essential Safety and Handling Guide: 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine

Disclaimer: No specific Safety Data Sheet (SDS) was found for 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine. The following guidance is synthesized from the safety data of structurally related and analogous compounds, including various chlorinated, fluorinated, and trifluoromethyl-substituted pyridines. This information is intended for preliminary planning and risk assessment by qualified personnel only. It is imperative to obtain and review the compound-specific SDS from your supplier before any handling or use. This guide is designed to supplement, not replace, the supplier's SDS and your institution's established safety protocols.

Synthesized Hazard Assessment

4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine is a complex halogenated pyridine derivative. Based on its structural motifs, it must be handled as a substance with significant potential hazards. Data from analogous compounds suggest the primary risks include:

• Acute Toxicity: Assumed to be harmful or toxic if swallowed, inhaled, or absorbed through the skin, a common trait for multi-halogenated aromatic compounds.[1]

• Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation or damage.[1][2][3]

• Respiratory Irritation: Vapors or dusts may cause respiratory tract irritation.[1][4]

• Organ Toxicity: Some related structures are suspected of causing reproductive harm. While not confirmed for this specific molecule, this potential must be considered in risk assessments.

• Environmental Hazard: Halogenated organic compounds are often toxic to aquatic life with long-lasting effects and should not be released into the environment.[5]

The causality behind these hazards lies in the reactivity of the pyridine ring, which is further activated by electron-withdrawing halogen and difluoromethyl groups. These features can lead to interactions with biological macromolecules, causing irritation and toxicity.

Engineering Controls: The First Line of Defense

Primary containment is the most critical safety measure. Relying solely on Personal Protective Equipment (PPE) is insufficient.

• Chemical Fume Hood: All handling of 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine, including weighing, transfers, and reaction setups, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or dusts.[6]

• Safety Infrastructure: Ensure that a certified safety shower and eyewash station are readily accessible and unobstructed, within a 10-second travel distance from the workstation.[2][7]

• Ventilation: The laboratory should have adequate general ventilation to support the fume hood's function and to dilute any fugitive emissions.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory. The selection of specific PPE depends on the scale and nature of the operation. The following table provides guidance for common laboratory scenarios.

Task / Scenario	Eye & Face Protection	Hand & Body Protection	Respiratory Protection
Routine Handling of Small Quantities (<1g)	Tightly fitting safety goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards.[7]	Standard nitrile gloves (minimum 4 mil thickness), fully buttoned flame-resistant lab coat.[8]	Required: Use within a certified chemical fume hood.[2]
Liquid Transfers or Splash/Aerosol Risk	Chemical splash goggles and a full-face shield.[9][10]	Double-gloving with nitrile gloves. A chemical-resistant apron over the lab coat is required.	Required: Use within a certified chemical fume hood.
Emergency Spill Cleanup	Chemical splash goggles and a full-face shield.	Heavy-duty nitrile or butyl rubber gloves over inner nitrile gloves. A disposable chemical-resistant suit (e.g., Tyvek).[11]	If outside a fume hood: An air-purifying respirator (APR) with organic vapor/acid gas cartridges or a self-contained breathing apparatus (SCBA).

• Expertise Note on Glove Selection: Nitrile gloves are recommended as a starting point due to their broad resistance to many chemical classes.[6][8] However, for prolonged or immersive contact, no single glove material is impervious. Always check the manufacturer's glove compatibility data. Dispose of gloves immediately if contamination is suspected. Use a proper glove removal technique to avoid skin contact.[2]

Standard Operational Workflow: Weighing and Sample Preparation

This protocol outlines a self-validating system for safely handling the compound from storage to use.

Pre-Operational Checks:

• Verify the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).

• Ensure the work area inside the hood is clean and uncluttered.

• Confirm the location of the nearest fire extinguisher, safety shower, and eyewash station.

• Assemble all necessary equipment (spatulas, weigh paper, vials, solvent, waste containers) inside the fume hood.

• Don the required PPE as specified in the table above for "Routine Handling."

Step-by-Step Handling Protocol:

• Allow the container of 4,6-Dichloro-2-(difluoromethyl)-3-fluoropyridine to equilibrate to room temperature inside a desiccator before opening to prevent condensation of atmospheric moisture.

• Perform all manipulations deep within the fume hood, at least 6 inches from the sash.

• Carefully open the container. Avoid creating dust if it is a solid.

• Use a dedicated spatula to transfer the desired amount to weigh paper or directly into a tared vial.

• Securely close the primary container immediately after weighing.

• Add the solvent to the vial containing the compound slowly to avoid splashing.

• Cap the vial and ensure it is properly sealed.

• Decontaminate the spatula and any affected surfaces with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and water. Place the used cleaning materials into the solid hazardous waste container.

• Carefully remove outer gloves (if double-gloving) and then inner gloves, disposing of them in the designated solid waste stream.

• Wash hands and forearms thoroughly with soap and water after exiting the laboratory.[2]

Below is a logical workflow for this process.

Caption: Logical workflow for safe handling operations.

Emergency Procedures

Immediate and correct action is vital in an emergency.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[1][8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, provide oxygen. If the victim is not breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Storage and Disposal Plan

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents.[5][6][7]

• Disposal: This material and its container must be disposed of as hazardous waste.[5] All waste, including empty containers, contaminated gloves, and cleaning materials, must be collected in clearly labeled, sealed containers.[5] Disposal must be handled by a licensed professional waste disposal service in accordance with all federal, state, and local regulations. Do not allow this chemical to enter the sewer system or the environment.[5][7]

References

• Gujarat Fluorochemicals Limited.GLOBAL PRODUCT STRATEGY SAFETY SUMMARY: 2, 6-DICHLORO-4-(TRIFLUOROMETHYL) ANILINE.
• University of Arizona.Flame Resistant PPE. Source: Department of Chemistry and Biochemistry, University of Arizona.
• Thermo Fisher Scientific.SAFETY DATA SHEET: 5-Chloro-2,3-difluoropyridine. Source: Thermo Fisher Scientific.
• MilliporeSigma.
• Thermo Fisher Scientific.SAFETY DATA SHEET: 2,6-Dichloro-3-(trifluoromethyl)pyridine. Source: Thermo Fisher Scientific.
• Post Apple Scientific.12 Safety Precautions To Follow When Handling Pyridine. Source: Post Apple Scientific.
• Fisher Scientific.SAFETY DATA SHEET: Pyridine, 2,6-dichloro-. Source: Fisher Scientific.
• Fluorochem.Safety Data Sheet: 4-Chloro-3-(difluoromethyl)pyridine. Source: Fluorochem Ltd.
• Fisher Scientific.SAFETY DATA SHEET: 3,5-Dichloro-2,4,6-trifluoropyridine. Source: Fisher Scientific.
• Fluorochem.Safety Data Sheet: 4-(Difluoromethyl)-2,3-difluoropyridine. Source: Fluorochem Ltd.
• Fisher Scientific.SAFETY DATA SHEET: 2,6-Dichloro-4-(trifluoromethyl)pyridine. Source: Fisher Scientific.
• DIY Pest Control.The Best Personal Protective Equipment For Pesticides. Source: DIY Pest Control.
• BenchChem.Personal protective equipment for handling 3-(2-chloropyridin-4-yl)oxyaniline. Source: BenchChem.
• Post Apple Scientific.Handling Pyridine: Best Practices and Precautions. Source: Post Apple Scientific.
• Merck.

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